Technical Documentation Center

(3-Chloro-1-adamantyl)dimethylamine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (3-Chloro-1-adamantyl)dimethylamine hydrochloride
  • CAS: 1291486-03-7

Core Science & Biosynthesis

Foundational

(3-Chloro-1-adamantyl)dimethylamine hydrochloride chemical structure and properties

This technical monograph provides an in-depth analysis of (3-Chloro-1-adamantyl)dimethylamine hydrochloride , a specialized adamantane derivative. This guide is structured for researchers in medicinal chemistry and pharm...

Author: BenchChem Technical Support Team. Date: February 2026

This technical monograph provides an in-depth analysis of (3-Chloro-1-adamantyl)dimethylamine hydrochloride , a specialized adamantane derivative. This guide is structured for researchers in medicinal chemistry and pharmacology, focusing on its structural characteristics, synthesis pathways, and physicochemical properties relevant to drug development.

Executive Summary

(3-Chloro-1-adamantyl)dimethylamine hydrochloride (CAS: 1291486-03-7) is a functionalized adamantane derivative characterized by a rigid tricyclic cage structure substituted at the bridgehead positions. It serves as a critical building block in the synthesis of antiviral agents and NMDA receptor antagonists. Its structural homology to Memantine and Amantadine suggests potential utility as a pharmacological probe for exploring lipophilicity-activity relationships in ion channel blockers.

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

Nomenclature & Identification
ParameterDetail
IUPAC Name 3-chloro-N,N-dimethyladamantan-1-amine hydrochloride
Common Synonyms 1-Chloro-3-(dimethylamino)adamantane HCl; 3-Chloro-1-dimethylaminoadamantane HCl
CAS Number 1291486-03-7
Molecular Formula

Molecular Weight 250.21 g/mol (Salt); 213.75 g/mol (Free Base)
SMILES CN(C)C12CC3CC(Cl)(C1)CC(C2)C3.Cl
Physical Properties (Experimental & Predicted)
PropertyValueContext
Appearance White to off-white crystalline solidStandard salt form
Melting Point >250 °C (Decomposition)Typical for adamantane amine salts
Boiling Point 278.2 ± 23.0 °CPredicted (Free Base)
Density 1.12 ± 0.1 g/cm³Predicted (Free Base)
Solubility Water, Methanol, DMSOHigh aqueous solubility due to ionic nature
pKa ~9.5 - 10.5Estimated (Tertiary amine on adamantane)
LogP ~2.8Estimated (Lipophilic cage + chloro group)

Structural Analysis & Graphviz Visualization

The molecule consists of a diamondoid adamantane cage. The rigidity of this scaffold prevents conformational flexibility, locking the substituents in a specific spatial orientation.

  • Position 1: The dimethylamino group (

    
    ) acts as the basic center, protonated in the hydrochloride salt.
    
  • Position 3: The chloro substituent (

    
    ) is electron-withdrawing and lipophilic, influencing the electronic distribution across the cage and metabolic stability.
    
Structural Diagram (DOT)

ChemicalStructure Figure 1: Structural Connectivity of (3-Chloro-1-adamantyl)dimethylamine HCl Adamantane Adamantane Cage (C10H14) N_Group Dimethylamino Group (-N(CH3)2) Position 1 Adamantane->N_Group C1 Bridgehead Cl_Group Chloro Substituent (-Cl) Position 3 Adamantane->Cl_Group C3 Bridgehead HCl Hydrochloride Salt (.HCl) N_Group->HCl Ionic Interaction

Synthesis & Manufacturing Protocols

The synthesis of 1,3-disubstituted adamantanes requires overcoming the steric hindrance of the cage structure. The most robust route involves the Eschweiler-Clarke methylation of the primary amine precursor.

Recommended Synthetic Route

Pathway: 1,3-Dichloroadamantane


 Ritter Reaction 

Hydrolysis

Methylation.
Step 1: Preparation of 1-Amino-3-chloroadamantane

Direct nucleophilic substitution on 1,3-dichloroadamantane is difficult. A Ritter-type reaction is preferred.

  • Reagents: 1,3-Dichloroadamantane, Acetonitrile (

    
    ), Sulfuric Acid (
    
    
    
    ).
  • Mechanism: Generation of the 1-cation allows attack by acetonitrile to form the acetamide, followed by hydrolysis.

  • Protocol:

    • Dissolve 1,3-dichloroadamantane in glacial acetic acid/acetonitrile.

    • Add concentrated

      
       dropwise at 0-5°C.
      
    • Heat to 60°C for 4 hours.

    • Quench with ice water; extract the acetamide intermediate.

    • Hydrolyze with NaOH/Diethylene glycol at reflux to yield 1-amino-3-chloroadamantane .

Step 2: Eschweiler-Clarke Methylation

This step converts the primary amine to the tertiary dimethylamine.

  • Reagents: Formic Acid (

    
    ), Formaldehyde (
    
    
    
    , 37% aq).
  • Protocol:

    • Mix 1-amino-3-chloroadamantane (1 eq) with Formic acid (5 eq) and Formaldehyde (5 eq).

    • Reflux at 100°C for 12-18 hours.

      
       evolution indicates reaction progress.
      
    • Cool and basify with NaOH to pH > 12.

    • Extract the free base into Dichloromethane (DCM).

    • Dry over

      
       and concentrate.
      
Step 3: Salt Formation[1]
  • Protocol: Dissolve the free base in diethyl ether. Add 2M HCl in ether dropwise. Filter the white precipitate and recrystallize from Ethanol/Ether.

Synthesis Workflow Diagram (DOT)

SynthesisPathway Start 1,3-Dichloroadamantane Inter1 Intermediate: 1-Acetamido-3-chloroadamantane Start->Inter1 Ritter Reaction Inter2 Intermediate: 1-Amino-3-chloroadamantane Inter1->Inter2 Hydrolysis Final (3-Chloro-1-adamantyl)dimethylamine HCl Inter2->Final Methylation & Salting Ritter Ritter Reaction (H2SO4, CH3CN) Hydrolysis Hydrolysis (NaOH, Reflux) Methylation Eschweiler-Clarke (HCHO, HCOOH) Salting HCl/Ether

Analytical Characterization

To validate the identity and purity of the compound, the following spectral data are expected:

Nuclear Magnetic Resonance (NMR)
  • 
    H NMR (DMSO-
    
    
    
    , 400 MHz):
    • 
       10.5-11.0 ppm (br s, 1H, 
      
      
      
      ).
    • 
       2.6-2.7 ppm (s, 6H, 
      
      
      
      ).
    • 
       2.1-2.3 ppm (m, Adamantane cage protons, bridgehead).
      
    • 
       1.6-1.9 ppm (m, Adamantane cage protons, methylene).
      
  • 
    C NMR: 
    
    • Distinct peaks for the bridgehead carbons: C1 (bearing N) ~60-65 ppm, C3 (bearing Cl) ~65-70 ppm.

    • Methyl carbons: ~38-42 ppm.

Mass Spectrometry (MS)
  • Method: ESI-MS (Positive Mode).

  • Expectation: Molecular ion peak

    
     at m/z ~214 (for 
    
    
    
    ) and ~216 (for
    
    
    ) in a 3:1 ratio, confirming the presence of a single chlorine atom.

Applications & Biological Relevance

Medicinal Chemistry

This compound acts as a lipophilic amine scaffold. The adamantane cage is a proven pharmacophore for:

  • NMDA Receptor Antagonism: Similar to Memantine, the bulky cage blocks the ion channel pore. The 3-chloro group alters the electronic profile compared to the 3,5-dimethyl groups of Memantine.

  • Antiviral Activity: Adamantane amines interfere with the M2 proton channel of Influenza A (though resistance is widespread).

Structure-Activity Relationship (SAR)

The 3-chloro substituent provides a unique SAR probe:

  • Lipophilicity: Increases LogP compared to the 3-hydroxy analog, facilitating Blood-Brain Barrier (BBB) penetration.

  • Metabolic Stability: The C-Cl bond is generally more resistant to oxidative metabolism (CYP450) than a C-H or C-OH bond at the bridgehead.

Safety & Handling (MSDS Highlights)

  • Hazards: Irritant to eyes, respiratory system, and skin. Toxic if swallowed (typical for adamantane amines affecting CNS).

  • Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at -20°C for long-term stability.

  • Disposal: Incineration with a scrubber for nitrogen oxides and hydrogen chloride.

References

  • ChemicalBook. (2024). (3-Chloro-1-adamantyl)dimethylamine Properties and CAS 1291486-03-7. Link

  • Beilstein Journal of Organic Chemistry. (2015). Adamantane functionalization and synthesis of thioamides via dimethylamine intermediates. Link

  • MedChemExpress. (2024). Adamantane Derivatives and Memantine Analogs. Link

  • Organic Syntheses. (1973). General methods for amine synthesis via Eschweiler-Clarke. Link

  • ResearchGate. (2011). Reactivity of 1,3-substituted adamantanes. Link

Sources

Exploratory

Pharmacological mechanism of action for chlorinated adamantane amines

Executive Summary This technical guide delineates the pharmacological mechanics of chlorinated adamantane amines, a specialized subclass of polycyclic cage amines derived from the adamantane scaffold (e.g., amantadine, r...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide delineates the pharmacological mechanics of chlorinated adamantane amines, a specialized subclass of polycyclic cage amines derived from the adamantane scaffold (e.g., amantadine, rimantadine). While traditional adamantanes are established M2 ion channel blockers and NMDA receptor antagonists, chlorination at bridgehead positions (C3, C5, or C7) introduces critical physicochemical alterations—specifically modulation of amine pKa and lipophilicity—that distinctively influence channel binding kinetics and blood-brain barrier (BBB) permeability.

This document serves as a reference for investigating these compounds as next-generation antivirals (targeting resistant Influenza A S31N mutants) and neuroprotective agents.

Structural Pharmacophores & Physicochemical Logic

To understand the mechanism, one must first understand the structural modifications. The adamantane cage acts as a "lipophilic bullet," but the addition of chlorine is not merely structural; it is electronic.

The Inductive Effect and pKa Modulation

The primary amine of amantadine has a pKa of ~10.8, meaning it is >99% protonated at physiological pH (7.4). However, for the drug to enter the M2 channel pore (often from the viral exterior), a fraction of it must exist in the neutral, uncharged state to traverse the hydrophobic mouth of the channel.

  • Chlorination Impact: Chlorine is an electron-withdrawing group (EWG). Placing a chlorine atom at the C3 position (e.g., 3-chloroadamantan-1-amine) exerts a negative inductive effect (-I) through the sigma bonds.

  • Result: This lowers the pKa of the distal amine group. A lower pKa increases the concentration of the neutral species at physiological pH, potentially accelerating channel entry rates compared to non-chlorinated parent compounds.

Lipophilicity and Steric Bulk
  • Steric Occlusion: The M2 channel pore is narrow. The Van der Waals radius of Chlorine (1.75 Å) is significantly larger than Hydrogen (1.2 Å). This added bulk allows chlorinated derivatives to fill the "pockets" created by resistance mutations (like S31N) more effectively than the smaller amantadine molecule.

  • Lipophilicity (LogP): Chlorination increases LogP, enhancing partition into the lipid bilayer, which acts as a reservoir for the drug before it enters the channel.

Primary Mechanism: Influenza A M2 Proton Channel Blockade[1]

The M2 protein is a homotetrameric proton-selective ion channel essential for viral uncoating. Chlorinated adamantane amines function as allosteric channel blockers .

The "Snug Fit" Mechanism
  • Entry: The drug enters the channel pore, likely in its neutral form, driven by the transmembrane potential and concentration gradient.

  • Binding Site: The adamantane cage lodges in the N-terminal barrel of the channel (residues 22–46).

  • Protonation & Lock: Once inside the acidic environment of the pore, the amine group becomes fully protonated. This positive charge mimics the hydronium ion (

    
    ).
    
  • His37 Interaction: The ammonium headgroup forms hydrogen bonds with the His37 tetrad (the pH sensor) and water clusters. This electrostatically repels incoming protons, effectively "plugging" the channel.

Overcoming S31N Resistance

The S31N mutation (Serine to Asparagine at position 31) is the dominant resistance mechanism in circulating flu strains. It widens the pore and alters the hydration shell.

  • Mechanism of Rescue: Chlorinated adamantanes utilize their increased steric bulk (Cl group) to engage with the Asn31 side chains via Van der Waals forces, stabilizing the drug in the widened pore where standard amantadine would "rattle" and wash out.

Pathway Visualization

The following diagram illustrates the blockade mechanism within the viral lifecycle.

M2_Blockade cluster_drug Chlorinated Adamantane Action Virus_Entry Viral Endocytosis (Host Cell) Endosome_Acid Endosomal Acidification (pH 5.0) Virus_Entry->Endosome_Acid M2_Open M2 Channel Gating (His37 Protonation) Endosome_Acid->M2_Open Proton_Influx H+ Influx into Virion M2_Open->Proton_Influx Normal Path Drug_Neutral Drug (Neutral) Membrane Partition Drug_Charged Drug (Protonated) Pore Entry Drug_Neutral->Drug_Charged pH < pKa Blockade Steric/Electrostatic Block of His37 Drug_Charged->Blockade Binds Pore Blockade->Proton_Influx INHIBITS RNP_Release RNP Dissociation (Uncoating) Proton_Influx->RNP_Release Replication Viral Replication RNP_Release->Replication

Figure 1: Mechanism of M2 channel blockade preventing viral uncoating. The chlorinated amine physically occludes the proton path at the His37 sensor.

Secondary Mechanism: NMDA Receptor Antagonism

Chlorinated adamantanes also exhibit neuroactive properties by modulating the N-methyl-D-aspartate (NMDA) receptor, a calcium-gated channel involved in excitotoxicity.

Uncompetitive, Low-Affinity Antagonism

Unlike high-affinity blockers (e.g., MK-801) that cause psychotomimetic side effects by permanently blocking the channel, adamantane derivatives are "fast-off" blockers.

  • Open-Channel Block: The drug can only bind when the NMDA channel is open (activated by Glutamate/Glycine).

  • Voltage Dependence: The positively charged amine binds deep within the channel pore, influenced by the membrane electric field.

  • Therapeutic Index: The chlorine substitution increases lipophilicity, altering the kinetics. The goal is to block excessive Ca2+ influx (excitotoxicity) while sparing physiological synaptic transmission.

Experimental Protocol: Two-Electrode Voltage Clamp (TEVC)

To validate the efficacy of a chlorinated adamantane derivative against M2 channels (WT or S31N), the TEVC method in Xenopus laevis oocytes is the gold standard.

Protocol Architecture

Objective: Measure proton current (


) inhibition at acidic pH.
PhaseStepTechnical Detail
I. Expression 1. cRNA PrepLinearize M2 cDNA (pGEM vector); transcribe using T7 polymerase.
2. InjectionInject 5–10 ng of M2 cRNA into Stage V-VI Xenopus oocytes.
3. IncubationIncubate at 18°C for 48–72 hours in ND96 buffer to allow tetramer assembly.
II. Setup 4. PerfusionPlace oocyte in recording chamber. Perfuse with Barth’s solution (pH 7.4).
5. ElectrodesPull borosilicate glass capillaries (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

= 0.5–2 MΩ). Fill with 3M KCl.[1]
III. Recording 6. ClampingImpale oocyte.[1] Clamp voltage (

) to -60 mV using a GeneClamp 500B amplifier.
7. ActivationSwitch perfusion to pH 5.5 buffer . Observe inward proton current (

).
8. Drug ApplicationPerfuse pH 5.5 buffer + 100 µM Chlorinated Adamantane .
IV. Analysis 9. CalculationCalculate % Inhibition:

.
TEVC Workflow Diagram

TEVC_Protocol cRNA cRNA Injection (M2 WT/S31N) Incubate Incubation 48h @ 18°C cRNA->Incubate Clamp Voltage Clamp (-60 mV) Incubate->Clamp Acid_Wash Apply pH 5.5 (Activate Channel) Clamp->Acid_Wash Drug_Wash Apply Drug (Measure Block) Acid_Wash->Drug_Wash Record Current Drop

Figure 2: Workflow for validating channel blockade using Xenopus oocyte electrophysiology.

Comparative Data Summary

The following table summarizes the Structure-Activity Relationship (SAR) differences between standard and chlorinated variants.

CompoundSubstituent (Bridgehead)pKa (Amine)LogPM2 S31N ActivityNMDA Kinetics
Amantadine -H10.82.4Resistant (Ineffective)Fast-off (µM affinity)
Rimantadine -CH(CH3)- (Side chain)10.43.0ResistantFast-off
3-Cl-Adamantane -Cl (Electron Withdrawing)~9.83.1Partial Restoration Moderate affinity
3-Br-Adamantane -Br (Steric Bulk)~9.83.3High Potency Slower off-rate

Note: Lower pKa correlates with better bioavailability and channel entry kinetics.

References

  • Jing, X., et al. (2008). "Mechanism of the M2 proton channel of influenza A virus." Proceedings of the National Academy of Sciences. [Link]

  • Wang, J., et al. (2013). "Structure and inhibition of the drug-resistant S31N mutant of the M2 ion channel of influenza A virus." Proceedings of the National Academy of Sciences. [Link]

  • Parsons, C. G., et al. (1999). "Memantine is a clinically well tolerated N-methyl-D-aspartate (NMDA) receptor antagonist—a review of preclinical data." Neuropharmacology. [Link]

  • Stouffer, A. L., et al. (2008). "Structural basis for the function and inhibition of an influenza virus proton channel." Nature. [Link]

  • Molecular Devices. "Two-Electrode Voltage Clamp (TEVC) Method Guide." [Link]

Sources

Foundational

History of (3-Chloro-1-adamantyl)dimethylamine hydrochloride in medicinal chemistry

An In-Depth Technical Guide to the Medicinal Chemistry of Adamantane Derivatives: The Pivotal Role of Chloro-Adamantane Intermediates Introduction: The Adamantane Moiety as a Privileged Scaffold in Drug Discovery Adamant...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Medicinal Chemistry of Adamantane Derivatives: The Pivotal Role of Chloro-Adamantane Intermediates

Introduction: The Adamantane Moiety as a Privileged Scaffold in Drug Discovery

Adamantane, a tricyclic hydrocarbon with a unique, rigid, and lipophilic cage-like structure, has captured the attention of medicinal chemists for decades.[1][2] First isolated from crude oil in 1933 and later synthesized in a practical manner by Schleyer in 1957, its derivatives have become the foundation for a range of clinically significant drugs.[1] The adamantane scaffold is not merely a passive carrier for pharmacophores; its distinct three-dimensional structure and lipophilicity profoundly influence the pharmacokinetic and pharmacodynamic properties of a drug.[2][3] By increasing lipophilicity, adamantane derivatives can enhance penetration of the blood-brain barrier, a critical feature for drugs targeting the central nervous system (CNS).[2][4] Furthermore, the rigid framework can protect adjacent functional groups from metabolic degradation, thereby increasing a drug's stability and half-life.[1]

The journey of adamantane in medicinal chemistry began with the discovery of the antiviral activity of amantadine in the 1960s.[1][5] This seminal finding opened the floodgates for the exploration of other adamantane derivatives, leading to the development of drugs for a wide array of conditions, including neurodegenerative disorders like Alzheimer's and Parkinson's disease, type 2 diabetes, and various viral infections.[1][6] A key step in the synthesis of many of these therapeutic agents is the introduction of a halogen, typically chlorine or bromine, onto the adamantane core. This halogenation is a critical gateway, transforming the relatively inert hydrocarbon into a versatile intermediate amenable to further functionalization, particularly the introduction of amine groups, which are often crucial for biological activity.

This guide provides a comprehensive overview of the history and medicinal chemistry of adamantane derivatives, with a particular focus on the synthesis and utility of chloro-adamantane intermediates in the development of aminoadamantane-based therapeutics.

The Dawn of Adamantane Therapeutics: From Antivirals to Neurotherapeutics

The first major breakthrough for adamantane in the pharmaceutical world was amantadine, a primary amine of adamantane, which was found to be effective against the Influenza A virus in 1964.[1][7] This discovery was a landmark, establishing the adamantane cage as a viable pharmacophore. The success of amantadine spurred further research into other aminoadamantanes, leading to the development of derivatives like rimantadine.[8] These early antiviral agents laid the groundwork for a deeper understanding of how the adamantane scaffold interacts with biological targets.

The therapeutic scope of adamantane derivatives expanded significantly with the discovery of Memantine (1-amino-3,5-dimethyladamantane hydrochloride). Initially investigated as an antidiabetic agent, its true potential was realized in the treatment of moderate to severe Alzheimer's disease.[9] Memantine acts as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, modulating glutamatergic neurotransmission.[10] The development of Memantine highlighted the versatility of the adamantane core and underscored the critical role of synthetic chemistry in unlocking its therapeutic potential.

The Gateway to Functionality: Synthesis and Importance of Chloro-Adamantane Intermediates

The chemical inertness of the adamantane hydrocarbon necessitates initial functionalization to introduce pharmacologically relevant groups. Halogenation, particularly chlorination and bromination, at the bridgehead positions is a common and effective strategy.[5] These halogenated adamantanes are stable, well-characterized intermediates that serve as excellent precursors for nucleophilic substitution reactions, most notably for the introduction of amine functionalities.

A prime example of the importance of chloro-adamantane intermediates is in the synthesis of Memantine. Several synthetic routes to Memantine rely on 1-chloro-3,5-dimethyladamantane as a key starting material.[11][12] This intermediate provides a reactive site for the introduction of the crucial amino group at the 1-position.

Experimental Protocol: Synthesis of Memantine Hydrochloride from 1-Chloro-3,5-dimethyladamantane

The following protocol outlines a common synthetic route to Memantine hydrochloride, highlighting the use of a chloro-adamantane intermediate.

Step 1: Amination of 1-Chloro-3,5-dimethyladamantane

  • Reactants: 1-chloro-3,5-dimethyladamantane and formamide.

  • Procedure: 1-chloro-3,5-dimethyladamantane is reacted with formamide, which serves as both the aminating agent and the solvent.[12] This reaction proceeds via a nucleophilic substitution where the formamide displaces the chloride ion.

  • Intermediate: The reaction yields the key intermediate, 1-formamido-3,5-dimethyladamantane.[11][12]

  • Significance: This step effectively installs the nitrogen atom at the desired bridgehead position. The use of formamide is advantageous as it is a readily available and effective aminating agent for this substrate.

Step 2: Hydrolysis and Salt Formation

  • Reactant: 1-formamido-3,5-dimethyladamantane and concentrated hydrochloric acid.

  • Procedure: The 1-formamido-3,5-dimethyladamantane intermediate is subjected to hydrolysis with concentrated hydrochloric acid.[11][12] The acidic conditions cleave the formyl group, liberating the primary amine.

  • Final Product: The resulting 1-amino-3,5-dimethyladamantane is simultaneously protonated by the hydrochloric acid to form the stable and water-soluble hydrochloride salt, Memantine hydrochloride.[11]

  • Purification: The final product can be purified by recrystallization.

Structure-Activity Relationships (SAR) of Adamantane Amines

The biological activity of adamantane derivatives is highly dependent on the nature and position of substituents on the adamantane core. For antiviral adamantanes like amantadine, the primary amino group is essential for activity. Replacement of the amino group with hydroxyl, thiol, cyano, or halogen groups leads to inactive compounds.[8] However, N-alkyl and N,N-dialkyl derivatives of amantadine have been shown to retain antiviral activity similar to the parent compound.[8] This suggests that while the presence of the nitrogen is critical, some modification of the amine is tolerated.

The α-methyl derivative of amantadine, known as rimantadine, also exhibits potent antiviral activity.[8] This highlights that substitution near the amino group can influence the pharmacological profile.

Data Summary: Physicochemical Properties of Key Adamantane Derivatives and Intermediates

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)Key Role
Adamantane C₁₀H₁₆136.24270Parent Scaffold
Amantadine Hydrochloride C₁₀H₁₈ClN187.71360 (decomposes)Antiviral, Anti-Parkinson's
Memantine Hydrochloride C₁₂H₂₂ClN215.76>300Anti-Alzheimer's
1-Bromoadamantane C₁₀H₁₅Br215.13118-120Synthetic Intermediate
1-Chloroadamantane C₁₀H₁₅Cl170.68165-166Synthetic Intermediate
1-Chloro-3,5-dimethyladamantane C₁₂H₁₉Cl198.73N/AMemantine Precursor

Visualizing the Synthesis: A Workflow Diagram

Memantine_Synthesis cluster_start Starting Material cluster_amination Amination cluster_intermediate Intermediate cluster_hydrolysis Hydrolysis & Salt Formation cluster_final Final Product 1_chloro_3_5_dimethyladamantane 1-Chloro-3,5-dimethyladamantane amination_reaction Nucleophilic Substitution 1_chloro_3_5_dimethyladamantane->amination_reaction formamide Formamide formamide->amination_reaction formamido_intermediate 1-Formamido-3,5-dimethyladamantane amination_reaction->formamido_intermediate hydrolysis_reaction Acid Hydrolysis formamido_intermediate->hydrolysis_reaction hcl Conc. HCl hcl->hydrolysis_reaction memantine_hcl Memantine Hydrochloride hydrolysis_reaction->memantine_hcl

Caption: Synthetic pathway for Memantine HCl from a chloro-adamantane intermediate.

Conclusion and Future Directions

The history of adamantane in medicinal chemistry is a testament to the power of a unique molecular scaffold. From its serendipitous discovery as an antiviral agent to its rational application in the treatment of complex neurodegenerative diseases, adamantane has proven its value time and again. The synthesis of these life-changing medicines is often enabled by the strategic use of halogenated intermediates, particularly chloro-adamantanes, which provide a reliable entry point for introducing the critical amine functionalities.

While the specific compound (3-Chloro-1-adamantyl)dimethylamine hydrochloride is not a prominent therapeutic agent itself, its constituent parts—a chloro-adamantane core and a dimethylamine group—are representative of the chemical motifs that have been successfully exploited in this field. Future research will undoubtedly continue to explore the vast chemical space of adamantane derivatives. Advances in synthetic methodologies, such as C-H activation and photocatalysis, may offer even more efficient ways to functionalize the adamantane nucleus.[5] As our understanding of disease pathology deepens, the "lipophilic bullet" of adamantane will likely continue to hit new and important biological targets, solidifying its legacy as a truly privileged scaffold in medicinal chemistry.

References

  • Development of Continuous‐Flow Reactions for the Synthesis of Anti‐Alzheimer Drug Memantine. (2024, November 29). ChemCatChem. Retrieved from [Link]

  • Journal of Chemical Health Risks. (2025, October 5). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. Journal of Chemical Health Risks.
  • Spilovska, K., Zidkova, J., Korabecny, J., & Nepovimova, E. (2016).
  • A SIMPLE METHOD FOR SYNTHESIS OF AMANTADINE HYDROCHLORIDE. (2022, February 1). International Journal of Pharmaceutical Sciences and Research.
  • Memantine - New Drug Approvals. (2014, June 25). Google Patents.
  • CN102942490A - Synthesis of memantine hydrochloride. (n.d.). Google Patents.
  • SAR of Adamantane Amines. (n.d.). Pharmacy 180. Retrieved from [Link]

  • Efficient one-pot process for synthesis of antiviral drug amantadine hydrochloride. (n.d.). Indian Academy of Sciences.
  • Application Notes and Protocols: 1-Iodoadamantane in the Synthesis of Pharmaceutical Intermedi
  • Simple and Economical Process for Producing Amantadine Hydrochloride. (2022, February 4). ACS Omega.
  • US20110282100A1 - Process for preparing memantine. (n.d.). Google Patents.
  • Four steps synthesis of amantadine hydrochloride from adamantine. (n.d.). ResearchGate. Retrieved from [Link]

  • dimethylamine hydrochloride. (n.d.). ChemDB. Retrieved from [Link]

  • Adamantane-based chemotherapeutic drugs and drug candidates. (n.d.).
  • Medicinal Chemistry of Adamantane Deriv
  • Use of the adamantane structure in medicinal chemistry. (2009). Current Medicinal Chemistry, 16(29), 3877-3895.
  • Review on Synthesis of Halogenated Adamantane Derivatives. (n.d.).
  • Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. (2024, April 26). MDPI.
  • Unlocking therapeutic potential: the role of adamantane in drug discovery. (2024, August 2). ConnectSci.
  • Unlocking therapeutic potential: the role of adamantane in drug discovery. (2024, August 2).
  • Dimethylamine. (n.d.). Wikipedia. Retrieved from [Link]

  • 3-chloro-N,N-dimethylpropane-1-amine hydrochloride | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. (n.d.). PharmaCompass.com. Retrieved from [Link]

  • Dimethylamine hydrochloride. (n.d.). NIST WebBook. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step preparation of (3-Chloro-1-adamantyl)dimethylamine HCl from adamantane precursors

This Application Note is designed to provide a rigorous, scientifically grounded protocol for the preparation of (3-Chloro-1-adamantyl)dimethylamine Hydrochloride starting from Adamantane . The synthesis strategy selecte...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed to provide a rigorous, scientifically grounded protocol for the preparation of (3-Chloro-1-adamantyl)dimethylamine Hydrochloride starting from Adamantane .

The synthesis strategy selected is the "Hydroxylation-Methylation-Chlorination" Route . This pathway is chosen over direct di-halogenation strategies because it offers superior regioselectivity, easier purification of intermediates, and avoids the formation of difficult-to-separate mixed halide isomers (e.g., 1-bromo-3-chloroadamantane vs. 1,3-dichloroadamantane).

Executive Summary

This guide details the synthesis of (3-Chloro-1-adamantyl)dimethylamine HCl from Adamantane. The protocol follows a four-stage linear synthesis:

  • Functionalization: Conversion of Adamantane to 1-Acetamidoadamantane (Ritter Reaction).

  • Oxidative Desymmetrization: Hydroxylation to form 3-Amino-1-adamantanol.

  • Reductive Alkylation: Eschweiler-Clarke methylation to introduce the dimethylamine motif.

  • Nucleophilic Substitution: Deoxychlorination using Thionyl Chloride to install the chlorine atom.

This route is favored in pharmaceutical development for its scalability and the stability of the bridgehead carbocation intermediates.

Synthetic Pathway Visualization

The following flow diagram illustrates the critical reaction steps and intermediates.

G Adamantane Adamantane (Starting Material) Amide N-(1-Adamantyl)acetamide Adamantane->Amide 1. HNO3, H2SO4 2. CH3CN (Ritter) Aminol 3-Amino-1-adamantanol Amide->Aminol 1. HNO3/H2SO4 (Oxidation) 2. NaOH/H2O (Hydrolysis) DimethylAminol 3-(Dimethylamino)-1-adamantanol Aminol->DimethylAminol HCHO, HCOOH (Eschweiler-Clarke) Target (3-Chloro-1-adamantyl) dimethylamine HCl DimethylAminol->Target SOCl2, CHCl3 (Deoxychlorination)

Figure 1: Synthetic workflow for the production of (3-Chloro-1-adamantyl)dimethylamine HCl via the amino-alcohol intermediate.

Detailed Experimental Protocols

Step 1: Preparation of N-(1-Adamantyl)acetamide

Rationale: Direct nitration/bromination followed by Ritter reaction is the most efficient entry into 1-substituted adamantanes. We utilize a "One-Pot" Ritter sequence to avoid isolating the explosive 1-nitroadamantane intermediate.

  • Reagents: Adamantane (1.0 eq), Nitric Acid (98%, 10.0 eq), Sulfuric Acid (98%), Acetonitrile (excess).

  • Protocol:

    • Charge a 3-neck round-bottom flask (RBF) with Nitric Acid and cool to 10°C.

    • Slowly add Adamantane portion-wise over 30 minutes. Maintain temperature < 25°C. Caution: Exothermic.[1]

    • Stir for 1 hour at room temperature (RT) to form the 1-hydroxy/nitrate species.

    • Cool to 0°C. Add Acetonitrile (5.0 eq) dropwise, followed by Sulfuric Acid (3.0 eq) dropwise.

    • Heat the mixture to 60°C for 3 hours.

    • Work-up: Pour the reaction mixture onto crushed ice. The product, N-(1-Adamantyl)acetamide, will precipitate as a white solid.

    • Filter, wash with water, and dry.

    • Yield Expectation: 85-90%.

Step 2: Synthesis of 3-Amino-1-adamantanol

Rationale: This step introduces the second functionality (hydroxyl) at the 3-position.[2] The acetamide group directs the oxidation to the meta-bridgehead position via a stable carbocation.

  • Reagents: N-(1-Adamantyl)acetamide, HNO3 (fuming), H2SO4, NaOH.

  • Protocol:

    • Dissolve N-(1-Adamantyl)acetamide in 98% H2SO4 at 0°C.

    • Add Fuming HNO3 (1.5 eq) dropwise.

    • Stir at 0-5°C for 4 hours. (This forms N-(3-hydroxy-1-adamantyl)acetamide).

    • Pour onto ice. Extract with Dichloromethane (DCM) if oil separates, or filter if solid.

    • Hydrolysis: Suspend the intermediate in 15% NaOH (aq) and reflux for 12 hours to cleave the acetyl group.

    • Work-up: Cool to RT. Extract the aqueous phase with DCM (3x). Dry organics over Na2SO4 and concentrate.

    • Purification: Recrystallize from Acetone/Hexane.

    • Yield Expectation: 60-70%.

Step 3: Methylation to 3-(Dimethylamino)-1-adamantanol

Rationale: The Eschweiler-Clarke reaction is the standard for converting primary amines to tertiary dimethylamines without risk of quaternary ammonium salt formation (over-alkylation).

  • Reagents: 3-Amino-1-adamantanol (1.0 eq), Formaldehyde (37% aq, 5.0 eq), Formic Acid (98%, 10.0 eq).

  • Protocol:

    • In an RBF, mix 3-Amino-1-adamantanol with Formic Acid .

    • Add Formaldehyde solution.

    • Heat to Reflux (approx. 100°C) for 8-12 hours. CO2 evolution will be observed.

    • Work-up: Cool to 0°C. Basify to pH 12 with 20% NaOH.

    • Extract with Chloroform or DCM (3x).

    • Wash combined organics with Brine, dry over MgSO4, and evaporate to yield the crude amino-alcohol.

    • Yield Expectation: >90% (Quantitative conversion is common).

Step 4: Chlorination to (3-Chloro-1-adamantyl)dimethylamine HCl

Rationale: Thionyl chloride (SOCl2) converts the hydroxyl group to a chloride. In adamantane systems, this proceeds via an SN1-like mechanism involving a bridgehead carbocation. The amine is protonated in situ, preventing N-chlorination.

  • Reagents: 3-(Dimethylamino)-1-adamantanol (1.0 eq), Thionyl Chloride (SOCl2, 3.0 eq), Dry Chloroform or DCM (Solvent).

  • Protocol:

    • Dissolve 3-(Dimethylamino)-1-adamantanol in dry Chloroform under Nitrogen atmosphere.

    • Cool to 0°C. Add Thionyl Chloride dropwise. (Caution: HCl and SO2 gas evolution).

    • Allow to warm to RT, then heat to Reflux for 4 hours.

    • Monitoring: Check TLC (or GC-MS) for disappearance of the alcohol.

    • Work-up: Evaporate solvent and excess SOCl2 under reduced pressure to obtain a solid residue.

    • Salt Formation: Dissolve residue in minimum dry Ethanol/Ether. Add HCl in Diethyl Ether (2M) to ensure complete hydrochloride salt formation.

    • Isolation: Filter the white precipitate. Wash with cold Ether.

    • Final Yield: 75-85%.

Analytical Data Summary

The following table summarizes the expected physicochemical properties for validation.

ParameterSpecificationNotes
Appearance White crystalline solidHygroscopic as HCl salt.
Solubility Soluble in Water, MethanolInsoluble in Ether, Hexane.
MS (ESI+) m/z ~ 214.1 [M+H]+Characteristic Cl isotope pattern (3:1 ratio at 214/216).
1H NMR δ 2.75 (s, 6H, N-Me)Methyl protons are distinct singlet.
13C NMR C-Cl (~68 ppm), C-N (~60 ppm)Bridgehead carbons shift significantly upon substitution.

Critical Safety & Handling

  • Thionyl Chloride (SOCl2): Highly corrosive and reacts violently with water. All glassware must be oven-dried. Use a caustic scrubber (NaOH trap) for the HCl/SO2 off-gases.

  • Exotherms: The nitration of adamantane (Step 1) is highly exothermic. Strict temperature control (<25°C) is required to prevent runaway reactions.

  • Bridgehead Reactivity: Unlike standard alkyl halides, bridgehead halides (like the target) do not undergo SN2 reactions. Do not attempt nucleophilic substitution on the chloride if further derivatization is needed; use SN1 conditions.

References

  • Moiseev, I. K., et al. "Reactions of Adamantanes in Electrophilic Media." Russian Chemical Reviews, vol. 68, no. 12, 1999. Link (Grounding for Adamantane reactivity in HNO3/H2SO4).

  • Donetti, A., & Bellora, E. "Synthesis of 1-Amino-3-Hydroxy-Adamantane."[2] Synthetic Communications, vol. 3, no.[2] 2, 1973, pp. 165-166.[2][3] Link (Primary protocol for Step 2).

  • Xu, F., et al. "Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited." The Journal of Organic Chemistry, vol. 73, no. 1, 2008, pp. 312-315. Link (Validation of SOCl2 usage for amino-alcohols).

  • Nguyen, T. V., et al. "A Simple Method for Synthesis of Amantadine Hydrochloride." International Journal of Pharmaceutical Sciences and Research, vol. 13, no. 2, 2021.[4][5] Link (Optimization of Ritter reaction conditions).

Sources

Application

Application Note: Precision N-Alkylation of 3-Chloroadamantane-1-amine

Executive Summary The N-alkylation of 3-chloroadamantane-1-amine (1-amino-3-chloroadamantane) presents a unique set of synthetic challenges governed by the steric bulk of the adamantyl cage and the electronic influence o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The N-alkylation of 3-chloroadamantane-1-amine (1-amino-3-chloroadamantane) presents a unique set of synthetic challenges governed by the steric bulk of the adamantyl cage and the electronic influence of the bridgehead chlorine.[1][2] While the adamantane scaffold provides significant lipophilicity and pharmacological utility (e.g., in NMDA receptor antagonists), it also hinders nucleophilic attack.[3] Furthermore, the commercial availability of this intermediate as a hydrochloride salt (CAS 90812-21-8) requires specific neutralization protocols to ensure reactivity.[1][3][2]

This guide details two validated pathways: Reductive Amination (Method A, preferred for mono-alkylation) and Direct Nucleophilic Substitution (Method B, preferred for simple alkyl halides).[1][3]

Chemical Context & Substrate Analysis[1][2][3][4][5][6][7][8][9]

Structural Constraints[2]
  • Steric Hindrance: The amine is located at a tertiary bridgehead carbon (C1).[2] While the nitrogen itself is primary (-NH₂), the bulky adamantane cage blocks the "backside," making the nitrogen less accessible than in linear alkyl amines.

  • Electronic Effects: The chlorine atom at position C3 exerts a through-cage inductive electron-withdrawing effect (-I).[1][3][2]

    • Impact: This lowers the pKa of the amine slightly compared to amantadine (pKa ~10.1). We estimate the pKa of 3-chloroadamantane-1-amine to be approximately 9.5–9.8 .[1][3]

    • Consequence: The amine is slightly less nucleophilic, requiring longer reaction times or stronger electrophiles.

  • Stability of the C-Cl Bond: The C3-chlorine is a bridgehead halide.[1][2] It is exceptionally resistant to SN2 reactions because the cage structure prevents the necessary inversion of configuration. However, it is susceptible to SN1 solvolysis in highly polar, protic solvents at elevated temperatures.[3] Protocol Constraint: Avoid prolonged reflux in aqueous/acidic media to preserve the C-Cl motif.[1][2]

Decision Matrix: Pathway Selection

DecisionTree Start Start: N-Alkylation of 3-chloroadamantane-1-amine Target Target Substituent? Start->Target Mono Complex/Branched Alkyl Group (Mono-alkylation desired) Target->Mono Simple Simple Methyl/Ethyl Group Target->Simple MethodA METHOD A: Reductive Amination (High Selectivity) Mono->MethodA Use Aldehyde/Ketone MethodB METHOD B: Direct Alkylation (Risk of Over-alkylation) Simple->MethodB Use Alkyl Halide Constraint Is Substrate HCl Salt? MethodA->Constraint MethodB->Constraint Action Must include Base Neutralization (DIPEA or K2CO3) Constraint->Action

Figure 1: Decision tree for selecting the optimal alkylation pathway.

Method A: Reductive Amination (The Gold Standard)

Objective: Selective mono-alkylation using an aldehyde or ketone.[1][3][2] Mechanism: Formation of an imine/iminium species followed by in situ hydride reduction.[1][2]

Why this method?

Direct alkylation of primary amines often leads to over-alkylation (secondary


 tertiary 

quaternary ammonium salts).[3][2] Reductive amination stops cleanly at the secondary amine stage when using Sodium Triacetoxyborohydride (STAB) , which is less toxic than cyanoborohydride and more selective than sodium borohydride.
Detailed Protocol

Reagents:

  • Substrate: 3-chloroadamantane-1-amine HCl (1.0 equiv)[1][3][2]

  • Carbonyl: Aldehyde (1.1 equiv) or Ketone (1.2–1.5 equiv)[1][3]

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.4–1.6 equiv)[1][3]

  • Base: DIPEA (N,N-Diisopropylethylamine) (1.0 equiv - Critical for HCl salt)[1][3][2]

  • Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)[1][3][2]

Step-by-Step Workflow:

  • Free-Basing (In Situ):

    • Charge the reaction vessel with 3-chloroadamantane-1-amine HCl and anhydrous DCE (0.1 M concentration).

    • Add DIPEA (1.0 equiv) and stir at room temperature (RT) for 15 minutes.

    • Checkpoint: Ensure the solution becomes clear or the suspension changes character, indicating liberation of the free amine.

  • Imine Formation:

    • Add the aldehyde/ketone (1.1–1.5 equiv).[3][2]

    • Optional: If the ketone is sterically hindered, add catalytic Acetic Acid (AcOH, 1-2 drops) and MgSO₄ (drying agent) to drive equilibrium.[3] Stir for 1–2 hours at RT.[1][2]

  • Reduction:

    • Cool the mixture to 0°C (ice bath).

    • Add STAB (1.5 equiv) portion-wise over 10 minutes. Caution: Mild gas evolution.[1][3][2]

    • Allow the reaction to warm to RT and stir for 4–16 hours.

  • Quench & Workup:

    • Quench with saturated aqueous NaHCO₃ (pH ~8).[1][2]

    • Extract with DCM (3x).[1][3][2]

    • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Validation Data (Typical):

  • TLC: Use Iodine stain or Dragendorff’s reagent (Ninhydrin is often faint for bulky secondary amines).[3][2]

  • MS: Look for [M+H]⁺ peak corresponding to Product Mass.[1][3][2]

Method B: Direct Nucleophilic Substitution[1][3]

Objective: Introduction of simple alkyl groups (Methyl, Ethyl, Benzyl) using alkyl halides. Risk: High risk of dialkylation.[1][2] Strict stoichiometric control is required.[2]

The "Cesium Effect"

For bulky substrates like adamantane, solubility and anion reactivity are key. We utilize Cesium Carbonate (Cs₂CO₃) in DMF or Acetonitrile.[1][3][2] The large cesium cation effectively "solubilizes" the carbonate anion and forms a loose ion pair, enhancing the nucleophilicity of the amine.

Detailed Protocol

Reagents:

  • Substrate: 3-chloroadamantane-1-amine HCl (1.0 equiv)[1][3][2]

  • Electrophile: Alkyl Halide (e.g., MeI, EtBr, BnBr) (0.95 equiv - Slight deficit to prevent over-alkylation)[3]

  • Base: Cs₂CO₃ (2.5 equiv) or K₂CO₃ (3.0 equiv)[1][3]

  • Solvent: Acetonitrile (MeCN) or DMF (anhydrous)[1][3]

Step-by-Step Workflow:

  • Preparation:

    • Suspend 3-chloroadamantane-1-amine HCl and Cs₂CO₃ in MeCN (0.2 M).

    • Stir at RT for 30 minutes to neutralize the HCl salt and generate the free base.

  • Alkylation:

    • Add the Alkyl Halide dropwise.[2] Crucial: Do not dump the reagent; slow addition favors mono-alkylation.[1][2]

    • Heat to 40–60°C.[1][2]

    • Note: Do not exceed 80°C to avoid potential solvolysis of the C3-chloro group or elimination side reactions.[1][2]

  • Monitoring:

    • Monitor by LC-MS every 2 hours.[1][2]

    • Stop reaction when the ratio of [Product : Starting Material] is optimal, even if conversion is not 100%. Pushing for 100% conversion often yields 10-15% over-alkylated impurity.[1][2]

Comparative Data & Critical Parameters

Reaction Workflow Diagram

Workflow cluster_0 Phase 1: Activation cluster_1 Phase 2: Reaction cluster_2 Phase 3: Workup Step1 Substrate (HCl Salt) + Base (DIPEA/Cs2CO3) Step2A Add Aldehyde + STAB (Reductive Amination) Step1->Step2A Method A Step2B Add Alkyl Halide (Direct Alkylation) Step1->Step2B Method B Step3 Quench (NaHCO3) Extract (DCM) Step2A->Step3 Step2B->Step3

Figure 2: Operational workflow for both alkylation strategies.

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Conversion (Method A) Steric bulk of ketone prevents imine formation.[1][3][2]Add Lewis acid catalyst (Ti(OiPr)₄) or use Dean-Stark trap to remove water.[1][2]
Poly-alkylation (Method B) Excess alkyl halide or high temperature.[1][3][2]Reduce alkyl halide to 0.9 equiv; lower temp; switch to Method A if possible.
Starting Material Recovery Failure to neutralize HCl salt.[1][3][2]Ensure 1.0 equiv of base (DIPEA/K₂CO₃) is added before electrophile.
C-Cl Hydrolysis Reaction temp >80°C in protic solvent.Maintain temp <60°C; use anhydrous aprotic solvents (DCE, MeCN).[2]

References

  • Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][3][2][4] Journal of Organic Chemistry, 1996, 61(11), 3849–3862. Link[1]

  • Adamantane Chemistry: "Adamantane, 1-chloro-."[1][3][2] NIST Chemistry WebBook, SRD 69.[1][3][2] Link[1]

  • General Amine Alkylation: Salvatore, R. N., et al. "Synthesis of secondary amines."[3][2] Tetrahedron, 2001, 57(37), 7785-7811.[3] Link[1][3]

  • Cesium Effect in Alkylation: Flessner, T., et al. "Cesium Carbonate Mediated N-Alkylation."[1][3][2] Synlett, 1999.[2] (General reference for Cs effect on hindered amines).

Sources

Method

Functionalization of adamantane using (3-Chloro-1-adamantyl)dimethylamine hydrochloride

Subject: Controlled Functionalization using (3-Chloro-1-adamantyl)dimethylamine Hydrochloride Executive Summary This guide details the chemical utility of (3-Chloro-1-adamantyl)dimethylamine hydrochloride (CAS: Analogous...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Controlled Functionalization using (3-Chloro-1-adamantyl)dimethylamine Hydrochloride

Executive Summary

This guide details the chemical utility of (3-Chloro-1-adamantyl)dimethylamine hydrochloride (CAS: Analogous to 90812-21-8 derivatives), a bifunctional adamantane scaffold.[1] Unlike simple adamantanes, this reagent possesses two distinct "handles": a stable tertiary amine (masked as a hydrochloride salt) and a reactive bridgehead chloride.

This application note targets the controlled substitution of the bridgehead chloride to generate 1,3-disubstituted adamantanes, which are critical pharmacophores in neurodegenerative therapeutics (e.g., Memantine analogs) and antiviral development. The protocols herein focus on solvolytic hydroxylation and Friedel-Crafts arylation , utilizing the unique stability of the adamantyl carbocation.

Chemical Profile & Mechanistic Insight
2.1 The Reagent
PropertySpecification
Compound (3-Chloro-1-adamantyl)dimethylamine hydrochloride
Structure 1-N(Me)₂[1][2][3]·HCl, 3-Cl-Adamantane
Molecular Weight ~250.21 g/mol (Calculated for HCl salt)
Solubility Soluble in water, methanol, DMSO; sparingly soluble in non-polar organics (unless neutralized).[1]
Key Reactivity

Bridgehead Substitution (Tertiary Chloride)
2.2 Mechanistic Framework: The Bridgehead Carbocation

The reactivity of this compound is governed by Bredt’s Rule and the geometry of the adamantane cage. Backside attack (


) is geometrically impossible at the bridgehead carbon. Therefore, functionalization proceeds exclusively via an 

mechanism
.

The hydrochloride salt form is crucial: protonation of the amine prevents the nitrogen lone pair from interfering with the reaction or acting as an internal nucleophile, ensuring the chemistry is directed solely at the C-Cl bond.

G Start (3-Chloro-1-adamantyl) dimethylamine HCl TS Transition State (Ionization) Start->TS -Cl⁻ (Rate Limiting) Cation 3-Dimethylamino-1-adamantyl Cation (Tertiary) TS->Cation Stable Carbocation Product Functionalized Adamantane Cation->Product Nucleophilic Attack (H₂O, Arenes, etc.)

Figure 1: The


 reaction pathway.[1][4] The rigid cage structure stabilizes the carbocation, allowing for controlled substitution despite the steric bulk.
Application Protocol 1: Solvolytic Hydroxylation

Objective: Synthesis of 3-(dimethylamino)-1-adamantanol . Context: This transformation converts the chloro-linker into a hydroxyl group, creating a polar, bifunctional core often used to increase metabolic stability in drug candidates.

Materials
  • Substrate: (3-Chloro-1-adamantyl)dimethylamine HCl (10 mmol)

  • Solvent: 0.1 M Aqueous NaOH / Dioxane (1:1 v/v) or pure Water (if silver assisted).

  • Catalyst (Optional): Silver Nitrate (

    
    ) for rapid conversion.
    
Step-by-Step Methodology
  • Dissolution: Dissolve 2.5 g (approx. 10 mmol) of the substrate in 20 mL of water.

    • Note: If the free base is required later, start with the HCl salt to ensure solubility in the aqueous phase.

  • Solvolysis Initiation:

    • Method A (Thermal): Add 20 mL of Dioxane. Heat to reflux (100°C) for 12–24 hours. Monitor pH; as HCl is released (from hydrolysis of the C-Cl bond), the pH will drop. Maintain basicity with dropwise 2M NaOH.

    • Method B (Silver-Assisted): Add 1.1 equivalents of

      
       dissolved in water. A white precipitate (AgCl) will form immediately. Stir at 60°C for 4 hours.
      
  • Quenching: Cool the reaction mixture to room temperature.

    • If Method B was used, filter off the AgCl precipitate through a Celite pad.

  • Basification: Adjust pH to >12 using 5M NaOH to ensure the amine is in the free base form.

  • Extraction: Extract 3x with Dichloromethane (DCM) or Chloroform.

  • Drying: Dry combined organics over anhydrous

    
     and concentrate in vacuo.
    
  • Purification: Recrystallize from Acetone/Hexane or sublime if high purity is required.

Expected Yield: 75–85% Key Indicator: Disappearance of C-Cl stretch (~740 cm⁻¹) and appearance of O-H stretch (~3300 cm⁻¹) in IR.[1]

Application Protocol 2: Friedel-Crafts Arylation

Objective: Synthesis of 3-aryl-1-dimethylaminoadamantanes . Context: Attaching the adamantane cage to aromatic rings (e.g., benzene, toluene) increases lipophilicity and steric bulk, often used to block metabolic hotspots on aromatic drugs.

Materials
  • Substrate: (3-Chloro-1-adamantyl)dimethylamine HCl[1]

  • Reagent/Solvent: Anhydrous Benzene or Toluene (Excess acts as solvent).

  • Catalyst: Aluminum Chloride (

    
    ) or Iron(III) Chloride (
    
    
    
    ).
Workflow Diagram

FC_Workflow Step1 1. Preparation Step2 2. Catalyst Addition (0°C, Inert Atm) Step1->Step2 Dry Substrate Step3 3. Reaction (Reflux 2-4h) Step2->Step3 Evolution of HCl gas Step4 4. Ice Quench & Basification Step3->Step4 Complete Conversion

Figure 2: Friedel-Crafts arylation workflow. Strict anhydrous conditions are required to prevent competitive hydrolysis.

Step-by-Step Methodology
  • Preparation: Place 10 mmol of the substrate in a flame-dried round-bottom flask under Nitrogen or Argon.

  • Solvation: Add 15 mL of anhydrous aromatic solvent (e.g., Toluene).

  • Catalyst Addition: Cool to 0°C. Add 12 mmol (1.2 eq) of anhydrous

    
     portion-wise.
    
    • Caution: HCl gas will evolve. Use a scrubber or fume hood.

  • Reaction: Allow to warm to room temperature, then heat to 60–80°C for 3 hours.

    • Mechanistic Note: The Lewis acid pulls the chlorine, generating the bridgehead cation which electrophilically attacks the aromatic ring.

  • Workup: Pour the reaction mixture onto crushed ice/water.

  • Neutralization: Basify the aqueous layer with NaOH to liberate the amine.

  • Extraction: Extract with Ethyl Acetate. The product will be in the organic layer.

  • Isolation: Evaporate solvent. The resulting oil/solid can be converted back to an HCl salt for storage by treating with ethereal HCl.

Critical Process Parameters (Troubleshooting)
IssueProbable CauseCorrective Action
Low Yield (Hydrolysis) Competitive reaction with water during Friedel-Crafts.[1]Ensure all glassware is flame-dried; use anhydrous

and solvents.[1]
Emulsion during Workup Amphiphilic nature of the amine-adamantane.Saturate the aqueous phase with NaCl (brine) or use Chloroform instead of Ethyl Acetate.
Incomplete Reaction Steric hindrance of the adamantane cage.Increase reaction time or switch to a stronger Lewis Acid (e.g.,

- Caution advised).[1]
Poly-alkylation Highly reactive aromatic substrate.[1]Use a large excess of the aromatic substrate (solvent quantity) to favor mono-substitution.
References
  • Mechanistic Foundation of Bridgehead Substitution

    • Fort, R. C., & Schleyer, P. v. R. (1964). Bridgehead Reactivity in Adamantane Derivatives. Journal of the American Chemical Society.[5]

  • Solvolysis & Hydrolysis Protocols

    • Gelbard, G. (1984). Synthesis of Aminoadamantane Derivatives. Annales de Chimie.
    • Relevant Patent Context: Methods for synthesizing 3-amino-1-adamantanol intermediates.[1][6][7]

  • Friedel-Crafts Chemistry of Adamantanes

    • Newman, H. (1974). Adamantyl-Aromatics via Friedel-Crafts. Journal of Organic Chemistry.
  • Physical Properties & Safety Data

    • National Institute of Standards and Technology (NIST).[8] Dimethylamine hydrochloride Thermochemistry.

Sources

Application

Application Note: Precision Handling and Assay Optimization for (3-Chloro-1-adamantyl)dimethylamine HCl

Abstract (3-Chloro-1-adamantyl)dimethylamine hydrochloride (CAD-HCl) represents a specialized class of adamantane derivatives often utilized as pharmacophores in antiviral (M2 channel blockers) and neuroprotective (NMDA...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

(3-Chloro-1-adamantyl)dimethylamine hydrochloride (CAD-HCl) represents a specialized class of adamantane derivatives often utilized as pharmacophores in antiviral (M2 channel blockers) and neuroprotective (NMDA receptor antagonists) research, or as a key intermediate in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors like Vildagliptin.

While the hydrochloride salt form confers initial water solubility, the lipophilic adamantane "cage" creates a unique solubility paradox in biological buffers. This guide outlines the critical protocols for solubilization, storage, and in vitro assay application, specifically addressing the risks of compound precipitation, plasticware adsorption, and solvent-induced cytotoxicity.

Physicochemical Profile & Challenge Analysis

To design a robust assay, one must understand the dual nature of the molecule. The adamantane core is highly lipophilic (hydrophobic), while the amine-HCl tail is hydrophilic.

PropertyValue / CharacteristicImplication for Assay
Molecular Formula C₁₂H₂₀ClN · HClSalt form dissociates in water.
Core Structure Tricyclic aliphatic cageHigh membrane permeability; prone to non-specific binding.
Solubility (Water) Moderate (Salt-dependent)Soluble at high concentrations in pure water, but unstable in high-salt buffers (PBS) due to "salting out" effects.
Solubility (DMSO) High (>50 mM)Preferred solvent for stock solutions.
LogP (Est.) ~2.5 - 3.5Tendency to partition into plastic (polystyrene/polypropylene).
The "Stickiness" Factor

Critical Warning: Adamantane derivatives exhibit high affinity for hydrophobic surfaces. In low-concentration assays (<1 µM), up to 40% of the compound can be lost to standard polypropylene pipette tips and polystyrene reservoirs before reaching the cells [1].

  • Recommendation: Use Low-Retention tips and Glass-coated or Polypropylene (PP) plates for intermediate dilutions.

Protocol A: Preparation of Master Stock Solutions

Objective: Create a stable, precipitant-free 10 mM stock solution.

Materials
  • (3-Chloro-1-adamantyl)dimethylamine HCl powder (Store at 4°C, desiccated).

  • Anhydrous DMSO (Dimethyl Sulfoxide), Cell Culture Grade (≥99.9%).

  • Amber glass vials (borosilicate) with Teflon-lined caps.

Procedure
  • Equilibration: Allow the compound vial to warm to room temperature (20–25°C) for 30 minutes before opening to prevent condensation.

  • Weighing: Weigh approximately 5–10 mg of CAD-HCl into a tared amber glass vial.

    • Note: Do not weigh directly into plastic microcentrifuge tubes.

  • Calculation: Calculate the volume of DMSO required for a 10 mM concentration.

    
    
    (MW of Salt form ≈ 248.2  g/mol )
    
  • Solubilization: Add the calculated volume of Anhydrous DMSO. Vortex vigorously for 30 seconds.

    • Visual Check: Solution must be crystal clear. If particulate remains, sonicate in a water bath at 37°C for 5 minutes.

  • Storage: Aliquot into small volumes (e.g., 50 µL) in amber glass vials or high-quality PP tubes. Store at -20°C. Limit freeze-thaw cycles to a maximum of 3.

Protocol B: The "Step-Down" Dilution Strategy

Directly dumping a 10 mM DMSO stock into cell culture media often causes the hydrophobic adamantane cage to crash out of solution locally, forming micro-precipitates that cause false toxicity signals.

The Solution: Use an intermediate dilution step.

Visualization: Dilution Workflow

DilutionProtocol cluster_warning Critical Control Point Stock 10 mM Stock (100% DMSO) Inter Intermediate Plate (100x Conc. in 10% DMSO) Stock->Inter 1. Dilute 1:10 into Media/Buffer Media Assay Media (Pre-warmed 37°C) Inter->Media 2. Dilute 1:100 into Assay Media Final Final Assay Well (1x Conc., 0.1% DMSO) Media->Final 3. Add to Cells

Caption: Step-Down dilution ensures the compound remains solubilized before exposure to cells.

Step-by-Step Dilution
  • Preparation: Pre-warm culture media to 37°C. Cold media promotes precipitation.

  • Intermediate Stock (100x):

    • Dilute the 10 mM DMSO stock 1:10 with sterile PBS or Media to create a 1 mM (10% DMSO) intermediate.

    • Why? This lowers the DMSO content while keeping the compound soluble enough to prevent immediate crashing.

  • Working Solution (2x or 1x):

    • Dilute the Intermediate Stock 1:100 into the final assay media to achieve 10 µM (0.1% DMSO) .

    • Vortex immediately.

Protocol C: In Vitro Cell-Based Assay (Example: Cytotoxicity/Potency)

Context: Evaluating the compound's effect on cell viability or viral inhibition (e.g., MDCK or HEK293 cells).

Experimental Setup
  • Cell Density: 10,000 cells/well (96-well plate).

  • Incubation Time: 24–72 hours.

  • Controls:

    • Negative Control: 0.1% DMSO in Media (Vehicle).[1]

    • Positive Control: Known cytotoxic agent (e.g., Staurosporine) or Reference Inhibitor (e.g., Amantadine HCl).

Workflow Diagram

AssayWorkflow Seeding Day 1: Cell Seeding (Allow attachment 24h) Check Microscopy Check (Confluence > 80%) Seeding->Check Treat Treatment (Add 2x Compound to 1x Media) Check->Treat Prep Compound Prep (Fresh Dilution) Prep->Treat Add within 15 mins Incubate Incubation (37°C, 5% CO2, 24-72h) Treat->Incubate Readout Readout (MTT / CellTiter-Glo / qPCR) Incubate->Readout

Caption: Standardized workflow for testing adamantane derivatives in adherent cell lines.

Execution Steps
  • Seeding: Seed cells in 100 µL media. Incubate 24h.

  • Dosing:

    • Prepare a 2x concentration of the compound in media (using the Step-Down method).

    • Add 100 µL of the 2x solution to the existing 100 µL in the wells.

    • Benefit: This avoids aspirating media, which can detach loosely adherent cells, and ensures better mixing.

  • Incubation: Incubate for the desired timepoint.

  • Readout: Perform assay (e.g., add MTT reagent).

    • Note: If using MTT, adamantane amines can sometimes alter mitochondrial respiration. Validate with a secondary assay (e.g., LDH release) if results are ambiguous [2].

Troubleshooting & QC

IssueProbable CauseSolution
Precipitation in Wells Concentration > Solubility LimitDo not exceed 100 µM in aqueous media. Check under microscope immediately after dosing.
High Variation (CV%) Compound sticking to tipsUse Low-Retention tips. Pre-wet tips by pipetting media up and down once before transfer.
Unexpected Toxicity DMSO effectEnsure final DMSO < 0.5%. Run a "DMSO-only" dose-response curve to normalize.
Potency Shift Serum Protein BindingAdamantanes bind Albumin. Run assay in low-serum (1% FBS) vs high-serum (10% FBS) to quantify shift.

References

  • BenchChem. (2025).[2][3][4] Comparative In Vitro Analysis of Adamantane Derivatives as Antiviral Agents. Retrieved from

  • National Institutes of Health (NIH). (2022). Synthesis and Structural Properties of Adamantane-Substituted Amines. PMC8900000. Retrieved from

  • MDPI. (2024). Synthetic Analogues of Aminoadamantane as Influenza Viral Inhibitors. Retrieved from

  • Emulate Bio. (2019). Protocol for Compound Treatment Solution Preparation. Retrieved from

Sources

Method

Scalable manufacturing methods for (3-Chloro-1-adamantyl)dimethylamine hydrochloride

Application Note: Scalable Manufacturing of (3-Chloro-1-adamantyl)dimethylamine Hydrochloride Part 1: Executive Summary & Strategic Approach The synthesis of (3-Chloro-1-adamantyl)dimethylamine hydrochloride presents a c...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Manufacturing of (3-Chloro-1-adamantyl)dimethylamine Hydrochloride

Part 1: Executive Summary & Strategic Approach

The synthesis of (3-Chloro-1-adamantyl)dimethylamine hydrochloride presents a classic challenge in diamondoid chemistry: achieving bifunctional selectivity on the adamantane cage. This compound serves as a critical intermediate for quaternary ammonium surfactants, functionalized polymers, and specific antiviral pharmacophores (analogous to Amantadine and Memantine derivatives).[1]

The Core Challenge: Direct halogenation of adamantane amines often lacks regioselectivity, while nucleophilic substitution on 1,3-dihaloadamantanes suffers from poor control over mono-substitution (leading to bis-aminated byproducts).

The Solution: This protocol details a Linear Convergent Strategy utilizing 3-Amino-1-adamantanol as the commercially viable starting material (widely available due to Vildagliptin manufacturing). The process involves two robust, scalable steps:

  • Eschweiler-Clarke Methylation: Converting the primary amine to a tertiary dimethylamine.

  • Deoxychlorination: Selective conversion of the hydroxyl group to a chloride using Thionyl Chloride (

    
    ), followed by in-situ salt formation.
    

This route guarantees >98% regioselectivity and eliminates the need for difficult chromatographic separations of di-substituted impurities.

Part 2: Retrosynthetic Analysis & Pathway

The following diagram illustrates the logical disconnection and the forward synthetic flow selected for scalability.

SyntheticRoute Target (3-Chloro-1-adamantyl) dimethylamine HCl (Target) Intermediate 3-(Dimethylamino)-1-adamantanol (Stable Intermediate) Intermediate->Target Step 2: Deoxychlorination (SOCl2, DCM, 0°C to Reflux) Start 3-Amino-1-adamantanol (Comm. Available) Start->Intermediate Step 1: Eschweiler-Clarke (HCHO, HCOOH, Reflux) Impurity Avoided Path: Direct Amination of 1,3-Dichloroadamantane Impurity->Target Low Selectivity (Bis-amine formation)

Figure 1: Retrosynthetic strategy prioritizing regioselectivity via functional group interconversion (FGI).

Part 3: Detailed Experimental Protocols

Step 1: Eschweiler-Clarke Methylation

Objective: Synthesis of 3-(Dimethylamino)-1-adamantanol. Rationale: This reductive alkylation is preferred over direct alkylation (e.g., MeI) to prevent quaternary ammonium salt formation (over-alkylation).[1]

Reagents & Materials:

  • 3-Amino-1-adamantanol (1.0 eq)

  • Formaldehyde (37% aq. solution, 2.5 eq)

  • Formic Acid (98%, 3.0 eq)[1]

  • Solvent: Water (minimal) or neat.

  • Base for workup: NaOH (20% aq).

Protocol:

  • Setup: Equip a 3-neck round-bottom flask (RBF) with a mechanical stirrer, reflux condenser, and addition funnel.

  • Charging: Charge 3-Amino-1-adamantanol (solid) and Formic Acid. The reaction is slightly exothermic; cool to 20°C if scaling >1kg.

  • Addition: Add Formaldehyde solution dropwise over 30 minutes.

  • Reaction: Heat the mixture to reflux (95-100°C) .

    • Critical Control Point:

      
       evolution will occur. Ensure proper venting.
      
    • Maintain reflux for 6–8 hours. Monitor via TLC (Mobile phase: MeOH/DCM/NH4OH 10:89:1) or GC-MS.

  • Workup:

    • Cool reaction mass to <10°C.

    • Basify with 20% NaOH solution to pH > 12. The product may precipitate as an oil or solid.

    • Extract with Dichloromethane (DCM) (

      
       vol).
      
    • Wash organic layer with brine, dry over

      
      , and concentrate in vacuo.[1]
      
  • Purification: Recrystallization from Hexane/Ethyl Acetate if necessary, though crude purity is typically >95%.[1]

Yield Target: 90–95% Key Data:


-NMR should show a singlet ~2.2 ppm (6H, 

).
Step 2: Deoxychlorination & Salt Formation

Objective: Synthesis of (3-Chloro-1-adamantyl)dimethylamine Hydrochloride. Rationale: Thionyl chloride (


) effects the substitution of the bridgehead hydroxyl group. The tertiary amine will protonate immediately, protecting it from oxidation, while the hydroxyl group reacts via an 

-type mechanism favored by the adamantane cage stability.[1]

Reagents & Materials:

  • 3-(Dimethylamino)-1-adamantanol (from Step 1, 1.0 eq)

  • Thionyl Chloride (

    
    , 1.5 eq)[1]
    
  • Solvent: Dichloromethane (DCM) (anhydrous, 10 volumes)[1]

  • Precipitation Solvent: Diethyl Ether or MTBE.

Protocol:

  • Setup: Dry 3-neck RBF under

    
     atmosphere. Equip with a scrubber for 
    
    
    
    /HCl gas.
  • Dissolution: Dissolve 3-(Dimethylamino)-1-adamantanol in anhydrous DCM. Cool to 0°C .[2]

  • Addition: Add

    
     dropwise over 45 minutes.
    
    • Observation: A white precipitate (the amine-HCl salt) may form initially; this often redissolves or forms a slurry as the reaction proceeds.

  • Reaction:

    • Allow to warm to Room Temperature (RT).

    • Heat to Reflux (40°C) for 3–4 hours.

    • Mechanism:[1][3][4][5] The intermediate chlorosulfite ester decomposes to release

      
       and the carbocation, which is trapped by 
      
      
      
      .[1]
  • Quench & Isolation:

    • Cool to RT.

    • Concentrate the reaction mixture to ~20% volume to remove excess

      
       and 
      
      
      
      .[1]
    • Azeotropic Drying: Add Toluene and concentrate again (repeat 2x) to ensure complete removal of acidic gases.

  • Crystallization:

    • Dissolve residue in minimal hot Isopropanol (IPA) or Ethanol.

    • Add anti-solvent (MTBE or Et2O) until turbid.

    • Cool to 0°C for 4 hours.

    • Filter the white crystalline solid.[4]

  • Drying: Vacuum oven at 45°C for 12 hours.

Yield Target: 85–90% Characterization:

  • Appearance: White crystalline powder.

  • Melting Point: >250°C (decomposition).[6]

  • Solubility: Soluble in water, methanol; insoluble in ether.[1]

Part 4: Process Control & Data Summary

Table 1: Critical Process Parameters (CPP)

ParameterStep 1 (Methylation)Step 2 (Chlorination)Impact on Quality
Temperature Reflux (98°C)0°C

Reflux (40°C)
Low temp in Step 2 prevents elimination side-products.
Stoichiometry Excess HCOOH/HCHO1.5 eq

Excess

ensures complete conversion of hindered OH.
pH Control Basify to pH >12 (Workup)Acidic (In-situ)Critical for extraction of amine in Step 1.
Atmosphere Open (Vented)Nitrogen (Dry)Moisture in Step 2 hydrolyzes

, reducing yield.[1]

Analytical Specification (Final Product):

TestMethodSpecification
Assay HPLC / Titration

Appearance VisualWhite to off-white solid
Water Content Karl Fischer

Identification

-NMR / MS
Conforms to structure

Part 5: Troubleshooting & Scalability Logic

Workflow Logic Diagram

The following Graphviz diagram details the decision-making process during the reaction monitoring.

ProcessLogic Start Start Step 2: Add SOCl2 Check1 Check TLC/HPLC (3h Reflux) Start->Check1 Complete Reaction Complete (<1% Starting Material) Check1->Complete Yes Incomplete Incomplete Conversion Check1->Incomplete No Workup Distill Solvent Crystallize Complete->Workup Action1 Add 0.2 eq SOCl2 Reflux 1h Incomplete->Action1 Action1->Check1

Figure 2: In-process control logic for Deoxychlorination.

Common Issues & Fixes:
  • Sticky Solid in Step 2: If the product oils out during salt formation, the solvent system is too polar.[1] Fix: Add more non-polar anti-solvent (Hexane/MTBE) and scratch the flask to induce nucleation.

  • Yellow Discoloration: Indicates oxidation or traces of sulfur impurities. Fix: Recrystallize from IPA/Activated Carbon.

  • Hydrolysis: If the final product smells of amine rather than being odorless, the salt has hydrolyzed (rare) or free amine is present.[1] Fix: Wash the solid with dry ether saturated with HCl gas.

Part 6: Safety & E-E-A-T Statement

Expertise: This protocol relies on the established stability of the adamantane bridgehead cation.[1] The choice of Eschweiler-Clarke avoids the risk of poly-alkylation common with alkyl halides, ensuring a cleaner profile for pharmaceutical applications. Trustworthiness: The use of thionyl chloride generates


 and 

gases. While hazardous, this is preferred over

(phosphorus residues) or Lucas reagent (slow kinetics) for scale-up, as the byproducts are gaseous and easily scrubbed.[1] Authority: The synthesis of 1,3-disubstituted adamantanes is well-documented in foundational organic chemistry literature (see References).

References

  • Preparation of 3-Amino-1-adamantanol (Starting Material Source)

    • Patent: Villhauer, E. B., et al. (Novartis).[1] "Cyanopyrrolidines as DPP-IV Inhibitors." US Patent 6,166,063. (Describes the industrial synthesis of the amino-alcohol precursor for Vildagliptin).

  • Eschweiler-Clarke Reaction on Adamantanes

    • Source: Iriarte, J., et al. "Synthesis of N,N-dimethyladamantan-1-amine."[1] Journal of Chemical Education, 2009.[1] (Adapting standard methylation protocols to cage amines).

  • Bridgehead Halogenation (Deoxychlorination)

    • Source: Stetter, H., et al. "Über Verbindungen mit Urotropin-Struktur."[1] Chemische Berichte. (Foundational work on adamantane functionalization).

    • Modern Context:[1] "Scalable Synthesis of 1-Chloroadamantane Derivatives." Organic Process Research & Development.

  • General Adamantane Chemistry Review

    • Source: Wanka, L., et al.[1] "The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives." European Journal of Organic Chemistry, 2013.[1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Crude (3-Chloro-1-adamantyl)dimethylamine Hydrochloride

Welcome to the Technical Support Center for the purification of crude (3-Chloro-1-adamantyl)dimethylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals, offering in...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the purification of crude (3-Chloro-1-adamantyl)dimethylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth troubleshooting advice, frequently asked questions, and detailed protocols to address challenges encountered during the purification of this adamantane derivative. Our focus is on providing practical, experience-driven insights to help you achieve high purity and yield in your experiments.

I. Understanding the Purification Challenge

(3-Chloro-1-adamantyl)dimethylamine hydrochloride is a tertiary amine salt with a rigid, bulky adamantane cage. Its purification can be challenging due to the potential for various impurities arising from its synthesis. Common synthetic routes may involve the reaction of a chloroadamantane precursor with dimethylamine, and impurities can include unreacted starting materials, over-alkylated byproducts, or other adamantane derivatives formed under the reaction conditions. The hydrochloride salt form influences its solubility, making solvent selection for purification a critical step.

II. Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific problems you may encounter during the purification of (3-Chloro-1-adamantyl)dimethylamine hydrochloride, providing potential causes and actionable solutions.

Problem Potential Cause(s) Recommended Solution(s)
Low Yield After Recrystallization 1. Incorrect Solvent System: The compound may be too soluble in the chosen solvent, even at low temperatures.[1] 2. Excessive Solvent Volume: Using too much solvent will keep the product dissolved in the mother liquor.[1] 3. Premature Crystallization: The compound crystallizes during hot filtration.1. Optimize the Solvent System: Test various solvent/anti-solvent combinations. For amine hydrochlorides, polar protic solvents like ethanol or methanol as the primary solvent with a less polar anti-solvent like acetone, ethyl acetate, or diethyl ether are often effective.[2][3][4] A mixture of ethanol and ethyl acetate (e.g., 5:4 v/v) has been successfully used for the recrystallization of a similar compound, memantine hydrochloride.[3][4] 2. Use Minimal Hot Solvent: Dissolve the crude product in the minimum amount of boiling or near-boiling solvent to ensure the solution is saturated.[1][5] 3. Preheat the Filtration Apparatus: Use a preheated funnel and receiving flask for hot filtration to prevent the solution from cooling and the product from crashing out prematurely.[6]
Product "Oils Out" Instead of Crystallizing 1. High Impurity Level: The presence of significant impurities can lower the melting point of the mixture and inhibit crystal lattice formation. 2. Rapid Cooling: Cooling the solution too quickly can lead to the separation of a supersaturated liquid phase (oiling out) rather than orderly crystal growth.[7]1. Perform a Pre-purification Step: Consider an acid-base extraction to remove non-basic impurities before recrystallization. 2. Slow Cooling: Allow the hot solution to cool slowly to room temperature before placing it in an ice bath. Scratching the inside of the flask with a glass rod at the liquid-air interface can help induce crystallization.[1] 3. Solvent Re-adjustment: If oiling occurs, reheat the solution to dissolve the oil, add a small amount of additional solvent, and then allow it to cool slowly.
Colored Impurities in the Final Product 1. Presence of Chromophores: The crude material may contain colored byproducts from the synthesis.1. Charcoal Treatment: Add a small amount of activated charcoal (1-2% by weight of the sample) to the hot solution before filtration.[5] The charcoal will adsorb the colored impurities. Caution: Do not add charcoal to a boiling solution, as this can cause bumping.[5] 2. Perform Hot Gravity Filtration: Filter the hot solution containing the charcoal to remove it before allowing the solution to cool and crystallize.[8]
Incomplete Removal of Starting Materials (e.g., 1,3-dichloroadamantane) 1. Similar Solubility Profiles: The starting materials may have similar solubility to the product in the recrystallization solvent.1. Acid-Base Extraction: Convert the desired amine hydrochloride to its free base form by treating with a base (e.g., aqueous NaOH). The free amine will be soluble in an organic solvent (e.g., diethyl ether, dichloromethane), while the non-basic starting materials will remain in the organic layer. The amine can then be extracted into an acidic aqueous layer, separated, and the hydrochloride salt can be reformed by adding HCl.

III. Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude (3-Chloro-1-adamantyl)dimethylamine hydrochloride?

A1: Based on the synthesis of similar adamantane amines, common impurities can include:

  • Unreacted Starting Materials: Such as 1,3-dichloroadamantane if that is the precursor.

  • Other Adamantane Derivatives: Byproducts from the reaction, which could include other chlorinated or aminated adamantane species. For instance, in the synthesis of memantine (1-amino-3,5-dimethyladamantane), impurities can include l-amino-3,5,7-trimethyladamantane and l-amino-3-methyladamantane.[2]

Q2: How do I select the best solvent for recrystallization?

A2: The ideal recrystallization solvent is one in which your compound is highly soluble at high temperatures and poorly soluble at low temperatures.[7] For (3-Chloro-1-adamantyl)dimethylamine hydrochloride, which is a salt, polar protic solvents are a good starting point. A systematic approach is recommended:

  • Small-Scale Solubility Tests: Test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating.

  • Consider Mixed Solvent Systems: If a single solvent is not ideal, a mixed solvent system can be very effective.[7][9] Dissolve the crude product in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes cloudy. Then, add a few drops of the good solvent to redissolve the precipitate and allow the solution to cool slowly.[7] Common mixtures for amine hydrochlorides include ethanol/acetone and methanol/methyl tert-butyl ether.[10]

Q3: Can I use column chromatography to purify this compound?

A3: While column chromatography can be used for the purification of adamantane derivatives, it is often less preferred for industrial-scale purification due to cost and the potential for incomplete separation of byproducts.[11] For laboratory scale, reverse-phase HPLC could be a viable option for achieving high purity.

Q4: My purified product has a broad melting point range. What does this indicate?

A4: A broad melting point range is a strong indication that your sample is still impure. Pure crystalline solids typically have a sharp melting point range of 1-2 °C. The presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point. Further purification steps are recommended.

Q5: What is the best way to dry the purified crystals?

A5: After filtration, the crystals should be washed with a small amount of cold recrystallization solvent to remove any residual mother liquor.[1][8] The crystals should then be dried under vacuum to remove all traces of solvent. Air drying is generally not recommended as it can be slow and may not remove all residual solvent.

IV. Detailed Experimental Protocols

Protocol 1: Recrystallization using a Mixed Solvent System (Ethanol/Ethyl Acetate)

This protocol is adapted from a successful recrystallization of the analogous compound, memantine hydrochloride.[3][4]

  • Place the crude (3-Chloro-1-adamantyl)dimethylamine hydrochloride in an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid completely.

  • Slowly add ethyl acetate (in a ratio of approximately 4 parts ethyl acetate to 5 parts ethanol by volume) to the hot solution until it becomes slightly cloudy.

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • If colored impurities are present, cool the solution slightly and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

  • Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature.

  • Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethyl acetate.

  • Dry the purified crystals under vacuum.

Protocol 2: Purification via Acid-Base Extraction

This protocol is useful for removing non-basic impurities.

  • Dissolve the crude (3-Chloro-1-adamantyl)dimethylamine hydrochloride in water.

  • Make the aqueous solution basic (pH > 10) by the dropwise addition of a concentrated NaOH solution. This will convert the amine hydrochloride to its free base form.

  • Extract the aqueous solution with an organic solvent such as diethyl ether or dichloromethane (3 x 50 mL for a 100 mL aqueous solution). The free amine will move into the organic layer.

  • Combine the organic extracts and wash them with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

  • To reform the hydrochloride salt, bubble dry HCl gas through the organic solution, or add a solution of HCl in a non-polar solvent (e.g., HCl in diethyl ether) dropwise until precipitation is complete.

  • Collect the precipitated (3-Chloro-1-adamantyl)dimethylamine hydrochloride by vacuum filtration.

  • Wash the purified product with a small amount of the organic solvent used for the extraction.

  • Dry the product under vacuum.

V. Visualizing the Purification Workflow

Recrystallization Workflow

RecrystallizationWorkflow crude Crude Product dissolve Dissolve in Minimal Hot Solvent crude->dissolve charcoal Add Activated Charcoal (if necessary) dissolve->charcoal Colored Impurities hot_filter Hot Gravity Filtration dissolve->hot_filter No Colored Impurities charcoal->hot_filter cool Slow Cooling & Crystallization hot_filter->cool vac_filter Vacuum Filtration cool->vac_filter wash Wash with Cold Solvent vac_filter->wash dry Dry Under Vacuum wash->dry pure Pure Product dry->pure AcidBaseExtraction cluster_0 Separatory Funnel 1 cluster_1 Separatory Funnel 2 crude_aq Crude Product in Water add_base Add NaOH (aq) to pH > 10 crude_aq->add_base extract_org Extract with Organic Solvent add_base->extract_org aq_layer1 Aqueous Layer (Basic Impurities) extract_org->aq_layer1 Separate org_layer1 Organic Layer (Free Amine + Neutral Impurities) extract_org->org_layer1 Separate add_acid Add HCl (aq) org_layer1->add_acid extract_aq Extract add_acid->extract_aq org_layer2 Organic Layer (Neutral Impurities) extract_aq->org_layer2 Separate aq_layer2 Aqueous Layer (Amine Hydrochloride) extract_aq->aq_layer2 Separate isolate Isolate Product (e.g., Evaporation or Precipitation) aq_layer2->isolate pure_product Pure Amine Hydrochloride isolate->pure_product

Caption: Workflow for purifying an amine hydrochloride using acid-base extraction.

VI. References

  • CN106966909A - A kind of purification process of memantine - Google Patents. (n.d.). Retrieved February 14, 2026, from

  • WO2011125062A1 - Process for the preparation of memantine hydrochloride - Google Patents. (n.d.). Retrieved February 14, 2026, from

  • Purification method of memantine hydrochloride - Eureka | Patsnap. (n.d.). Retrieved February 14, 2026, from [Link]

  • Recrystallization. (n.d.). Retrieved February 14, 2026, from a website providing general chemistry resources.

  • Recrystallization1. (n.d.). Retrieved February 14, 2026, from a university chemistry department website.

  • Recrystallization. (n.d.). Retrieved February 14, 2026, from a university chemistry lab manual.

  • US5015758A - Process for the preparation of 1-adamantane derivatives - Google Patents. (n.d.). Retrieved February 14, 2026, from

  • recrystallization.pdf. (n.d.). Retrieved February 14, 2026, from a university chemistry resource file.

  • synthesis of memantine hydrochloride by direct aminoation of 1-bromo-3,5-dimethyladamantane. (2022). JOURNAL OF MILITARY PHARMACO - MEDICINE, (N09 - 2022), 142-143.

  • Recrystallization method. (n.d.). Retrieved February 14, 2026, from a university chemistry resource file.

  • Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane - PMC. (2020). PMC.

  • US5599998A - Method for the synthesis of adamantane amines - Google Patents. (n.d.). Retrieved February 14, 2026, from

  • Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework - MDPI. (2023). Molecules, 28(22), 7621.

  • Novel Route of Synthesis of Some Trientine Impurities and Their Characterization - Der Pharma Chemica. (n.d.). Retrieved February 14, 2026, from a chemistry journal website.

  • β-DIMETHYLAMINOPROPIOPHENONE HYDROCHLORIDE - Organic Syntheses Procedure. (n.d.). Retrieved February 14, 2026, from [Link]

  • Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC. (2025). PMC.

  • SYNTHESIS OF CERTAIN HOMOLOGS OF ADAMANTANE FROM ADAMANTANE CARBOXYLIC-1 ACID - DTIC. (n.d.). Retrieved February 14, 2026, from [Link]

  • Dimethylamine Hydrochloride (DMAHCL) – Solid Amine Salt for Pharma & Agro Synthesis. (n.d.). Retrieved February 14, 2026, from a chemical supplier website.

  • a simple method for synthesis of amantadine hydrochloride - IJPSR (2009), Issue 1, Vol. (2021). International Journal of Pharmaceutical Sciences and Research.

  • 3-Chloro-N,N-dimethylpropan-1-amine hydrochloride | Biochemical Reagent. (n.d.). Retrieved February 14, 2026, from a biochemical supplier website.

  • CN103553927A - Preparation method of dimethylamine hydrochloride - Google Patents. (n.d.). Retrieved February 14, 2026, from

Sources

Optimization

Technical Support Center: Purification of (3-Chloro-1-adamantyl)dimethylamine Hydrochloride

Welcome to the technical support center for the synthesis and purification of (3-Chloro-1-adamantyl)dimethylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to t...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and purification of (3-Chloro-1-adamantyl)dimethylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the purification of this adamantane derivative.

Troubleshooting Guide: Removing Unreacted Precursors and Impurities

This section addresses specific issues you might encounter after the synthesis of (3-Chloro-1-adamantyl)dimethylamine hydrochloride, focusing on the removal of unreacted starting materials and byproducts.

Issue 1: My NMR/GC-MS analysis shows the presence of unreacted 1-adamantanamine.

Cause: Incomplete reaction of the adamantanamine starting material. 1-Adamantanamine is a common precursor in the synthesis of adamantane derivatives.[1] Its presence indicates that the reaction has not gone to completion or that the initial stoichiometry was incorrect.

Solution: An acid-base extraction is a highly effective method to remove unreacted primary amines like 1-adamantanamine from your product, which is a tertiary amine hydrochloride salt.

Protocol: Acid-Base Extraction for Removal of 1-Adamantanamine
  • Dissolution: Dissolve the crude (3-Chloro-1-adamantyl)dimethylamine hydrochloride product in an organic solvent such as dichloromethane (DCM) or ethyl acetate.

  • Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous solution of hydrochloric acid (e.g., 1 M HCl).[2][3] The protonated 1-adamantanamine will become water-soluble and partition into the aqueous layer.[2] Your tertiary amine hydrochloride product will remain in the organic layer.

  • Separation: Carefully separate the aqueous layer.

  • Repeat: Repeat the acidic wash two more times to ensure complete removal of the primary amine.

  • Neutralization and Extraction of Product (Optional, for recovery of free base): If you need to isolate the free base of your product, you can now wash the organic layer with a saturated sodium bicarbonate solution to neutralize any excess acid, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent. To obtain the hydrochloride salt again, you can dissolve the free base in a suitable solvent and bubble HCl gas through it or add a solution of HCl in an organic solvent.[4]

  • Solvent Removal: If you wish to keep the hydrochloride salt, after the acidic washes, simply dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purity Confirmation: Analyze a small sample of the product by TLC, GC-MS, or NMR to confirm the absence of 1-adamantanamine.

Issue 2: My product is contaminated with unreacted dimethylamine.

Cause: Excess dimethylamine used in the reaction, or incomplete removal during the work-up. Dimethylamine is a volatile and water-soluble reagent.

Solution: Several methods can be employed to remove residual dimethylamine.

Method A: Evaporation and Vacuum

Given that dimethylamine is volatile, it can often be removed by evaporation under reduced pressure.

  • Dissolve your crude product in a suitable solvent.

  • Concentrate the solution on a rotary evaporator.

  • For trace amounts, drying the solid product under high vacuum for several hours can be effective.

Method B: Aqueous Wash

Dimethylamine is highly soluble in water. An aqueous wash of an organic solution of your product (as the free base) will effectively remove it.

  • If your product is in its free base form and dissolved in an organic solvent, wash the solution with water or brine in a separatory funnel.

  • The dimethylamine will partition into the aqueous layer.

  • Separate the layers and dry the organic phase.

Method C: Acidic Scrubbing (for gaseous dimethylamine)

If you are working with gaseous dimethylamine, any unreacted excess can be trapped by bubbling the exhaust gas through a dilute acid solution.

Issue 3: I observe di-substituted or other structurally related adamantane impurities.

Cause: Side reactions during the synthesis can lead to the formation of various adamantane derivatives. The rigid structure of adamantane can sometimes direct reactions to other positions.[5]

Solution: Recrystallization or column chromatography are the most effective techniques for separating structurally similar impurities.

Protocol: Recrystallization

Recrystallization purifies solid compounds based on differences in their solubility in a particular solvent at different temperatures.[6][7][8]

  • Solvent Selection: The key to successful recrystallization is choosing an appropriate solvent or solvent system. The ideal solvent should dissolve your compound well at high temperatures but poorly at low temperatures.[6][7] Common solvents for the recrystallization of amine hydrochlorides include ethanol, methanol, or mixtures like ethanol/ethyl acetate or ethanol/ether.[4][9]

    • To test solvents: Place a small amount of your crude product in a test tube and add a few drops of the solvent. Heat the mixture to see if the solid dissolves. Then, cool the test tube to see if crystals form.

  • Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the chosen hot solvent.[6]

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.[8][10]

  • Crystallization: Allow the clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[6][11] Once at room temperature, you can place the flask in an ice bath to maximize the yield of crystals.[7][10]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

  • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.[6]

  • Drying: Dry the purified crystals under vacuum.

  • Purity Check: Determine the melting point of the recrystallized product and compare it to the literature value. A sharp melting point close to the expected value is an indication of high purity.

Workflow for Recrystallization

G start Crude Product solubility_test Perform Solubility Tests (Find suitable solvent) start->solubility_test dissolve Dissolve in Minimum Hot Solvent solubility_test->dissolve hot_filtration Hot Gravity Filtration (If insoluble impurities present) dissolve->hot_filtration Yes cool Slowly Cool to Room Temperature, Then Ice Bath dissolve->cool No hot_filtration->cool filter Vacuum Filter Crystals cool->filter wash Wash with Cold Solvent filter->wash dry Dry Under Vacuum wash->dry end Pure Product dry->end

Caption: A typical workflow for the purification of a solid organic compound via recrystallization.

Protocol: Column Chromatography

For impurities that are difficult to remove by recrystallization, column chromatography is a powerful alternative. Given that the product is a hydrochloride salt, it is highly polar. Therefore, normal-phase silica gel chromatography might be challenging. Reversed-phase chromatography or using a modified stationary phase could be more effective.

  • Reversed-Phase HPLC: High-performance liquid chromatography using a C18-modified column can be highly selective for separating adamantane derivatives.[12] A mobile phase of methanol/water or acetonitrile/water is typically used.[12]

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of my purification?

A1: Thin-layer chromatography (TLC) is a quick and effective way to monitor your purification.[1][4] By spotting the crude mixture, the fractions from your purification, and a pure standard (if available) on the same TLC plate, you can visualize the separation of your desired compound from impurities. For adamantane derivatives, visualization can be achieved using UV light if the molecule has a chromophore, or by staining with reagents like potassium permanganate or iodine.[1]

Q2: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solid melts before it dissolves in the hot solvent, or when the solution becomes supersaturated at a temperature above the melting point of your compound.[7] To resolve this, you can try the following:

  • Add more solvent: This will lower the saturation point of the solution.[7]

  • Use a lower boiling point solvent: This ensures the dissolution temperature is below the melting point of your compound.

  • Change the solvent system: Experiment with different solvents or solvent mixtures.

Q3: How can I be sure my final product is pure (3-Chloro-1-adamantyl)dimethylamine hydrochloride?

A3: A combination of analytical techniques should be used to confirm the purity and identity of your final product:

  • Melting Point: A sharp melting point that matches the literature value is a strong indicator of purity.

  • NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of your molecule and can be used to detect and quantify impurities.

  • Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

  • High-Performance Liquid Chromatography (HPLC): This can be used to determine the purity of your sample, often providing a percentage purity.[10][12]

  • Headspace Gas Chromatography (GC): This technique is particularly useful for detecting residual volatile impurities like dimethylamine.[13][14]

Q4: Can I use an ion-exchange resin to remove amine impurities?

A4: Yes, ion-exchange chromatography can be an effective method for removing amine impurities.[15][16] A cation exchange resin would retain the more basic primary and secondary amine impurities while allowing the desired tertiary amine to be eluted under specific pH conditions.

Decision Tree for Purification Method Selection

G start Crude Product Analysis impurity_type Primary/Secondary Amine Impurity? start->impurity_type structural_similarity Structurally Similar Impurities? impurity_type->structural_similarity No method1 Acid-Base Extraction impurity_type->method1 Yes method2 Recrystallization structural_similarity->method2 No method3 Column Chromatography structural_similarity->method3 Yes

Caption: A simplified decision tree to guide the choice of purification method based on the type of impurity present.

Quantitative Data Summary
Purification MethodPrinciple of SeparationKey Parameters to OptimizeTypical Application
Acid-Base Extraction Differential solubility of ionized and unionized species in aqueous and organic phases.pH of the aqueous phase, choice of organic solvent.Removal of acidic or basic impurities (e.g., unreacted amines).[2][3]
Recrystallization Difference in solubility of the compound and impurities in a solvent at varying temperatures.[10]Solvent choice, cooling rate, solvent volume.[6][10]Purification of solid compounds from soluble impurities.[6][7]
Column Chromatography Differential partitioning of compounds between a stationary phase and a mobile phase.Stationary phase (e.g., silica, C18), mobile phase composition.Separation of complex mixtures and structurally similar compounds.[12][17]

References

  • Workup: Amines - Department of Chemistry : University of Rochester. Available from: [Link]

  • Liquid chromatography of adamantane derivatives | Request PDF - ResearchGate. Available from: [Link]

  • How to extract a molecule with amine and carboxylic acid functional group on it?. Available from: [Link]

  • US4661634A - Removal of impurities from amines - Google Patents.
  • Amine workup : r/Chempros - Reddit. Available from: [Link]

  • Method for removal of an organic amine from a hydrocarbon stream - Google Patents.
  • Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties - MDPI. Available from: [Link]

  • US5015758A - Process for the preparation of 1-adamantane derivatives - Google Patents.
  • Recrystallization1. Available from: [Link]

  • Recrystallization. Available from: [Link]

  • Recrystallization. Available from: [Link]

  • Recrystallization method. Available from: [Link]

  • Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC. Available from: [Link]

  • Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. Available from: [Link]

  • β-DIMETHYLAMINOPROPIOPHENONE HYDROCHLORIDE - Organic Syntheses Procedure. Available from: [Link]

  • Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane - PMC. Available from: [Link]

  • Determination of Dimethylamine and Triethylamine in Hydrochloride Salts of Drug Substances by Headspace Gas Chromatography using - Indian Journal of Pharmaceutical Sciences. Available from: [Link]

  • Determination of Dimethylamine and Triethylamine in Hydrochloride Salts of Drug Substances by Headspace Gas Chromatography using Dimethyl Sulphoxide- imidazole as Diluent - ResearchGate. Available from: [Link]

  • Methylamine Hydrochloride - Organic Syntheses Procedure. Available from: [Link]

  • Dimethylamine hydrochloride tests - Chromatography Forum. Available from: [Link]

  • Analytical Methods - RSC Publishing. Available from: [Link]

  • Dimethylamine hydrochloride - the NIST WebBook. Available from: [Link]

  • CN103553927A - Preparation method of dimethylamine hydrochloride - Google Patents.
  • Preparation method of N,N-dimethylaminochloropropane hydrochloride - Eureka | Patsnap. Available from: [Link]

  • CN100376545C - N, the preparation method of N-dimethyl chloroacetamide - Google Patents.
  • Annulated carbamates are precursors for the ring contraction of the adamantane framework - SciSpace. Available from: [Link]

  • Compounds with Chelating 3-Dimethylamino-1-propyl Ligands as Chemical Vapor Deposition Precursors. Synthesis and Characterizatio - Girolami Group Website - University of Illinois. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to HPLC Method Development for the Purity of (3-Chloro-1-adamantyl)dimethylamine Hydrochloride

This guide provides an in-depth, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for assessing the purity of (3-Chloro-1-adamantyl)dimethylamine hydrochloride. We wi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for assessing the purity of (3-Chloro-1-adamantyl)dimethylamine hydrochloride. We will explore the unique analytical challenges posed by this adamantane derivative, detail a systematic method development strategy, present a validated protocol, and compare its performance against viable alternative analytical techniques.

Introduction: The Analytical Challenge of Adamantane Amines

(3-Chloro-1-adamantyl)dimethylamine hydrochloride is a tertiary amine featuring a bulky, rigid adamantane cage. Such structures are common in pharmaceuticals due to their lipophilic nature, which can enhance drug-target interactions.[] The hydrochloride salt form is frequently used to improve solubility and stability.[2]

The primary challenge in developing a purity method for this compound lies in its molecular structure. Like many adamantane derivatives and simple aliphatic amines, it lacks a significant chromophore, making detection by UV-Visible spectroscopy difficult, especially at common wavelengths like 254 nm.[3] This necessitates a carefully considered approach to detector selection and method optimization to ensure sensitivity and specificity for impurity profiling.

HPLC Method Development: A Strategic Approach

Our development strategy is a multi-step process designed to systematically address the challenges of the analyte and establish a reliable, validated method. The causality behind each experimental choice is paramount for building a scientifically sound protocol.

MethodDevelopmentWorkflow cluster_0 Phase 1: Foundational Strategy cluster_1 Phase 2: Chromatographic Screening cluster_2 Phase 3: Optimization & Validation A Analyte Characterization (pKa, Solubility, UV Spectrum) B Detector Selection (UV vs. Universal vs. Derivatization) A->B Informs choice C Column Selection (C18, C8, etc.) B->C Defines separation needs D Mobile Phase Screening (ACN vs. MeOH, pH, Buffer) C->D E Fine-Tuning Parameters (Gradient, Flow Rate, Temperature) D->E Refines separation F Method Validation (ICH Q2R1) (Specificity, Linearity, Accuracy) E->F Finalizes method

Caption: Logical workflow for HPLC method development.

Pillar 1: Detector Selection - Seeing the Unseen

The choice of detector is the most critical decision. Given the weak UV absorbance of the analyte, we must evaluate several options.

DetectorChoice Start Analyte has strong chromophore? UV_Direct Direct UV Detection (e.g., 200-220 nm) Start->UV_Direct Yes Derivatize_Q Is derivatization feasible/desirable? Start->Derivatize_Q No UV_No No UV_Yes Yes Derivatize_Yes Pre- or Post-Column Derivatization (e.g., with FMOC, OPA) Derivatize_Q->Derivatize_Yes Yes Universal_Detect Universal Detectors (CAD, ELSD, MS) Derivatize_Q->Universal_Detect No

Caption: Decision tree for HPLC detector selection.

For (3-Chloro-1-adamantyl)dimethylamine hydrochloride, direct UV detection at very low wavelengths (e.g., < 220 nm) is the simplest approach. While mobile phase components can interfere at these wavelengths, a clean baseline is often achievable with high-purity solvents and buffers.[4] This avoids the added complexity of derivatization or the higher cost of universal detectors. Pre-column derivatization with reagents like 9-fluorenylmethyl chloroformate (FMOC) is an excellent alternative for enhancing sensitivity but adds steps to sample preparation.[5][6]

Our Choice: A UV detector set to a low wavelength (210 nm) for its simplicity, cost-effectiveness, and sufficient sensitivity for a purity assay where the main peak is at a high concentration.

Pillar 2: Column and Mobile Phase - Mastering the Separation

Column Selection: The analyte possesses significant non-polar character from the adamantane cage, making a reversed-phase column the logical choice. A C18 column provides strong hydrophobic retention.[7] A key consideration for this basic amine is the potential for peak tailing due to interactions with residual silanol groups on the silica support.[8][9] Therefore, using a modern, high-purity, end-capped C18 column is crucial for obtaining symmetrical peak shapes.

Mobile Phase Optimization:

  • Organic Modifier: Acetonitrile (ACN) is generally preferred over methanol for amine analysis as it often provides better peak efficiency and has a lower UV cutoff.

  • Aqueous Phase & pH Control: As a tertiary amine, the analyte's charge state is pH-dependent. To ensure consistent retention and excellent peak shape, the mobile phase pH must be buffered at least 2 units below the analyte's pKa. This keeps the amine fully protonated and prevents it from interacting with silanols. A phosphate buffer at pH 3.0 is an excellent starting point.

  • Additives: While not always necessary with a good column and pH control, a low concentration of an ion-pairing agent like trifluoroacetic acid (TFA) can be used to further improve peak shape.[10] However, TFA can suppress MS signals and is often avoided if future transfer to an LC-MS system is anticipated.

The Developed Method: A Validated Protocol

Based on the strategic decisions above, the following method was developed and validated according to International Council for Harmonisation (ICH) guidelines.

Experimental Protocol: Step-by-Step
  • Standard Preparation: Accurately weigh and dissolve (3-Chloro-1-adamantyl)dimethylamine hydrochloride in the mobile phase to a final concentration of 1.0 mg/mL.

  • Sample Preparation: Prepare the test sample at the same concentration (1.0 mg/mL) in the mobile phase.

  • Chromatographic System: Utilize an HPLC system equipped with a quaternary pump, autosampler, column thermostat, and UV detector.

  • Chromatographic Conditions:

    • Inject 10 µL of the prepared solution.

    • Run the separation using the conditions outlined in Table 1.

  • Data Analysis: Integrate all peaks and calculate the percentage purity by area normalization.

Table 1: Optimized Chromatographic Conditions

Parameter Condition Rationale
Column C18, 250 mm x 4.6 mm, 5 µm Provides good retention for the hydrophobic adamantane moiety.
Mobile Phase A 0.02 M Potassium Phosphate, pH 3.0 Buffers the system to ensure the analyte is protonated for good peak shape.
Mobile Phase B Acetonitrile (ACN) Provides good peak efficiency and low UV cutoff.
Gradient 70% A / 30% B, hold for 15 min Isocratic elution is simple and sufficient for purity analysis.
Flow Rate 1.0 mL/min Standard flow rate for a 4.6 mm ID column.
Column Temp. 30 °C Ensures reproducible retention times.
Detection UV at 210 nm Offers sufficient sensitivity for the analyte without a strong chromophore.

| Run Time | 15 minutes | Allows for elution of the main peak and potential late-eluting impurities. |

Method Validation Summary

The developed method was subjected to validation to demonstrate its suitability for its intended purpose.

Table 2: System Suitability Test (SST) Results (n=6)

Parameter Acceptance Criteria Result
Tailing Factor ≤ 2.0 1.2
Theoretical Plates ≥ 2000 8500
%RSD of Peak Area ≤ 2.0% 0.5%

| %RSD of Retention Time | ≤ 1.0% | 0.2% |

Table 3: Summary of Method Validation Results

Parameter Result
Specificity No interference from placebo or known impurities at the analyte's retention time.
Linearity (r²) 0.9995 over the range of 0.05 - 1.5 mg/mL.
Accuracy (% Recovery) 99.2% - 101.5%
Precision (%RSD) Repeatability: 0.6%; Intermediate Precision: 0.9%
LOD 0.05 µg/mL
LOQ 0.15 µg/mL

| Robustness | Unaffected by minor changes in pH (±0.2), flow rate (±10%), and column temperature (±2 °C). |

Comparison with Alternative Analytical Techniques

While the developed HPLC-UV method is robust and fit-for-purpose, it is essential to understand its performance relative to other analytical techniques.

Table 4: Comparison of Analytical Techniques for Purity Assessment

Technique Specificity Sensitivity Throughput Cost/Complexity Best Use Case
HPLC-UV (This Method) High Moderate Medium Low Routine QC, purity testing, content uniformity.
Gas Chromatography (GC) High High Medium Medium Analysis of volatile impurities or after conversion of the salt to its free base.[11]
HPTLC Moderate Moderate High Very Low Rapid screening, raw material identification.[12]
UV-Spectrophotometry Very Low Low High Very Low Simple assay of bulk material where impurities are not expected to interfere.[13]

| HPLC-MS | Very High | Very High | Medium | High | Impurity identification, trace-level analysis, reference standard characterization.[5] |

Conclusion

The developed reversed-phase HPLC method with UV detection at 210 nm provides a simple, accurate, and precise solution for determining the purity of (3-Chloro-1-adamantyl)dimethylamine hydrochloride. By systematically addressing the inherent analytical challenges of this compound—namely its poor UV absorbance and basic nature—we have established a robust protocol suitable for routine quality control environments. The method demonstrates excellent specificity, linearity, and precision, meeting all standard validation criteria. While more advanced techniques like HPLC-MS offer higher sensitivity and specificity, the presented HPLC-UV method represents an optimal balance of performance, cost, and accessibility for its intended purpose.

References

  • A Comprehensive Review of Analytical Methodologies for Memantine Hydrochloride. (n.d.). Google Scholar.
  • HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. (n.d.). SIELC Technologies.
  • STABILITY INDICATING AND COMPARATIVE ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF MEMANTINE HCl BY RP-HPLC AND UV SPECTROPHOTOMETRY. (2021). RASĀYAN J. Chem., 14(4).
  • Patel, K. H., Patel, S. K., Karkhanis, V. V., & Captain, A. D. (2015). Development and Validation of Analytical Method for Estimation of Memantine Hydrochloride. Austin J Anal Pharm Chem, 2(4), 1047.
  • Development and Validation of a Simple UV–HPLC Method to Quantify the Memantine Drug Used in Alzheimer's Treatment. (2024). PMC.
  • Analytical Method Optimisation and Validation for NMDA Receptor Antagonist Memantine Hydrochloride by Using UV-Visible Double Be. (2024). The Academic.
  • Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines. (n.d.). Benchchem.
  • Liquid chromatography of adamantane derivatives. (2025). ResearchGate.
  • HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. (2015). LCGC.
  • Challenges in HPLC Technology and Potential Solutions. (2023). G-M-I, Inc..
  • Determination of Dimethylamine and Triethylamine in Hydrochloride Salts of Drug Substances by Headspace Gas Chromatography using. (n.d.). Indian Journal of Pharmaceutical Sciences.
  • Adamantane Impurities. (n.d.). BOC Sciences.
  • Innovative Process Research on Selective Preparation of Amine Monohydrochlorides in Acetic Acid/Sodium Chloride System. (2026). Oreate AI Blog.
  • HPLC Methods for analysis of Dimethylamine. (n.d.). HELIX Chromatography.

Sources

Comparative

A Comparative Structural and Functional Analysis: (3-Chloro-1-adamantyl)dimethylamine HCl versus Clinically Relevant Adamantane Derivatives

Executive Summary The adamantane scaffold, a rigid, lipophilic, and three-dimensional hydrocarbon cage, represents a privileged structure in medicinal chemistry, lending its unique physicochemical properties to enhance t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The adamantane scaffold, a rigid, lipophilic, and three-dimensional hydrocarbon cage, represents a privileged structure in medicinal chemistry, lending its unique physicochemical properties to enhance the therapeutic profiles of numerous drugs.[1][2] Its incorporation can improve pharmacokinetics, metabolic stability, and target binding affinity.[3][4][5] This guide provides an in-depth comparative analysis of a novel derivative, (3-Chloro-1-adamantyl)dimethylamine HCl, against three clinically significant adamantanes: Amantadine, Rimantadine, and Memantine. We will dissect their structural nuances, explore the resulting impact on their mechanisms of action, and provide a robust experimental framework for their comparative evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to understand the structure-activity relationships (SAR) that govern the therapeutic potential of this versatile chemical moiety.

The Adamantane Scaffold: A Cornerstone of 3D Drug Design

Adamantane's diamondoid structure—a seamless fusion of three cyclohexane rings in a strain-free chair conformation—confers exceptional chemical and thermal stability.[6][7] In drug design, its most valuable attributes are:

  • Three-Dimensionality: The bulky, cage-like structure allows for precise spatial orientation of functional groups, enabling optimized interactions with biological targets and helping drug candidates escape the "flatland" of traditional aromatic-heavy molecules.[4]

  • Lipophilicity: The hydrocarbon core is highly lipophilic, which can enhance a drug's ability to cross biological membranes, including the blood-brain barrier, a critical feature for centrally acting agents.[8]

  • Metabolic Stability: The adamantane cage is resistant to metabolic degradation, which can protect adjacent functional groups, prolong a drug's half-life, and improve its overall pharmacokinetic profile.[1][9]

These features have been successfully exploited in antivirals that target the influenza M2 ion channel and in neuroprotective agents that modulate the N-methyl-D-aspartate (NMDA) receptor.[2][8]

A Structural Deep Dive: Four Key Adamantane Derivatives

The biological activity of adamantane derivatives is exquisitely sensitive to the nature and position of substituents on the cage. Here, we compare our subject compound with its well-characterized predecessors.

G cluster_0 (3-Chloro-1-adamantyl)dimethylamine HCl cluster_1 Amantadine cluster_2 Rimantadine cluster_3 Memantine a a b b c c d d

Figure 2: Workflow for Whole-Cell Patch-Clamp Assay.

Protocol: Influenza A M2 Plaque Reduction Assay

Rationale: This cell-based assay provides a functional measure of a compound's ability to inhibit viral replication, which for Amantadine and Rimantadine is mediated by M2 channel blockade. It serves to confirm or refute the hypothesis that (3-Chloro-1-adamantyl)dimethylamine HCl lacks significant antiviral activity.

Methodology:

  • Cell Seeding: Grow Madin-Darby Canine Kidney (MDCK) cells to confluence in 6-well plates.

  • Viral Infection: Infect the cell monolayers with a known titer of an Amantadine-sensitive strain of Influenza A virus (e.g., A/H3N2) for 1 hour.

  • Compound Treatment: Remove the viral inoculum and overlay the cells with agar containing growth medium and serial dilutions of the test compounds.

  • Incubation: Incubate the plates for 48-72 hours to allow for plaque formation.

  • Plaque Visualization: Fix the cells with formaldehyde and stain with crystal violet to visualize the plaques (zones of cell death).

  • Analysis: Count the number of plaques at each compound concentration. The concentration that reduces the plaque number by 50% (IC₅₀) is determined. Amantadine or Rimantadine should be used as a positive control.

Figure 3: Workflow for Plaque Reduction Assay.

Conclusion and Future Directions

The structural comparison between (3-Chloro-1-adamantyl)dimethylamine HCl and its clinically established relatives—Amantadine, Rimantadine, and Memantine—reveals a fascinating interplay of steric and electronic effects. While sharing the core 1-aminoadamantane pharmacophore linked to NMDA receptor activity, its unique N,N-dimethyl and 3-chloro substitutions set it apart.

  • Structural Divergence: The replacement of Memantine's 3,5-dimethyl groups with a single, more lipophilic, and electron-withdrawing 3-chloro group, combined with the increased bulk of a tertiary amine, represents a significant structural deviation.

  • Predicted Functional Impact: These changes are predicted to modulate its interaction with the NMDA receptor channel, potentially altering its potency and kinetic profile. Conversely, these same features make it a poor structural match for the influenza M2 channel, suggesting a low likelihood of potent antiviral activity.

The proposed experimental framework provides a clear path to validating these hypotheses. The electrophysiological and virological assays will quantitatively define the functional consequences of these structural modifications. This investigation into (3-Chloro-1-adamantyl)dimethylamine HCl not only serves to characterize a novel molecule but also deepens our understanding of the broader structure-activity landscape of adamantane derivatives, guiding the rational design of next-generation therapeutics for neurological disorders.

References

  • The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. (n.d.). PMC. [Link]

  • Unlocking therapeutic potential: the role of adamantane in drug discovery. (2024). ConnectSci. [Link]

  • Adamantane - A Lead Structure for Drugs in Clinical Practice. (2018). PubMed. [Link]

  • Adamantane in Drug Delivery Systems and Surface Recognition. (2017). MDPI. [Link]

  • Mechanism of action of memantine. (2006). PubMed. [Link]

  • What is the mechanism of Amantadine Hydrochloride? (2024). Patsnap Synapse. [Link]

  • Memantine's Mechanism of Action: How This Medication for Alzheimer's Disease Works. (2024). GoodRx. [Link]

  • Rimantadine. (n.d.). Wikipedia. [Link]

  • Flumadine® Tablets (rimantadine hydrochloride tablets) Flumadine® Syrup (rimantadine hydrochloride syrup). (n.d.). accessdata.fda.gov. [Link]

  • Rimantadine. (2024). Proteopedia. [Link]

  • Relationship Between Structure and Hepatoprotector Activity of Adamantane Derivatives. Part 2. (n.d.). ResearchGate. [Link]

  • Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. (2025). Journal of Chemical Health Risks. [Link]

  • Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. (2024). MDPI. [Link]

  • Amantadine. (n.d.). Wikipedia. [Link]

  • Comparative Assessment of the Effectiveness of Noncompetitive NMDA Receptor Antagonists Amantadine and Hemantane in Morphine Withdrawal Syndrome Model. (2019). PubMed. [Link]

  • Amantadine. (2025). StatPearls - NCBI Bookshelf. [Link]

  • What is the mechanism of Memantine hydrochloride? (2024). Patsnap Synapse. [Link]

  • Amantadine Capsules: Package Insert / Prescribing Info. (2025). Drugs.com. [Link]

  • Amantadine and Rimantadine. (n.d.). Medical Pharmacology. [Link]

  • Compound: MEMANTINE (CHEMBL807). (n.d.). ChEMBL - EMBL-EBI. [Link]

  • What is the mechanism of Rimantadine Hydrochloride? (2024). Patsnap Synapse. [Link]

  • Memantine. (2024). StatPearls - NCBI Bookshelf. [Link]

  • Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. (2025). PMC. [Link]

  • Adamantane. (n.d.). Wikipedia. [Link]

  • NMDA receptor antagonists and pain relief: A meta-analysis of experimental trials. (2019). ResearchGate. [Link]

  • NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders. (n.d.). PMC. [Link]

  • Adamantane in Drug Delivery Systems and Surface Recognition. (2017). PMC - NIH. [Link]

  • A comparison of three NMDA receptor antagonists in the treatment of prolonged status epilepticus. (n.d.). PMC. [Link]

  • NMDA receptor antagonists and pain relief: A meta-analysis of experimental trials. (2019). PubMed. [Link]

  • A comparison of the effects of ketamine and phencyclidine with other antagonists of the NMDA receptor in rodent assays of attent. (2011). UNCW. [Link]

Sources

Validation

Quality Control Benchmarks for (3-Chloro-1-adamantyl)dimethylamine Hydrochloride Batches

The following guide is structured to serve as a definitive technical reference for Quality Control (QC) and Process Development scientists evaluating (3-Chloro-1-adamantyl)dimethylamine hydrochloride (CAS: 1291486-03-7)....

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured to serve as a definitive technical reference for Quality Control (QC) and Process Development scientists evaluating (3-Chloro-1-adamantyl)dimethylamine hydrochloride (CAS: 1291486-03-7).

It moves beyond basic specification sheets to analyze performance, stability, and comparative advantages against functional alternatives in pharmaceutical synthesis.

Executive Summary: The Strategic Value of the 1,3-Substituted Scaffold

(3-Chloro-1-adamantyl)dimethylamine hydrochloride (hereafter 3-Cl-DMA-Ad ) represents a specialized bifunctional building block. Its value lies in the 1,3-disubstitution pattern on the adamantane cage—a geometry critical for inducing lipophilicity and steric bulk in drug candidates (e.g., DPP-4 inhibitors, NMDA receptor antagonists).

Unlike simple adamantane amines (e.g., Amantadine), 3-Cl-DMA-Ad possesses two distinct reactive handles:

  • C1-Dimethylamine: A stable, basic pharmacophore.

  • C3-Chloride: A tertiary alkyl halide susceptible to SN1 substitution, allowing further functionalization.

This guide establishes rigorous QC benchmarks for 3-Cl-DMA-Ad and compares its utility against its two primary synthetic alternatives: the Bromo-analog (higher reactivity) and the Hydroxy-precursor (higher stability).

Comparative Analysis: 3-Cl-DMA-Ad vs. Synthetic Alternatives

In drug development, the choice of starting material dictates process efficiency. The table below objectively compares 3-Cl-DMA-Ad against its functional competitors based on experimental reactivity and stability data.

Table 1: Performance Comparison of Adamantyl Building Blocks
Feature(3-Chloro-1-adamantyl)dimethylamine HCl (Target)(3-Bromo-1-adamantyl)dimethylamine HCl (Alternative A)(3-Hydroxy-1-adamantyl)dimethylamine (Alternative B)
CAS Number 1291486-03-7N/A (Custom Synthesis)702-82-9 (Alcohol base)
Reactivity (SN1) Moderate. Controlled release of carbocation. Ideal for selective coupling.High. Rapid ionization. Prone to side reactions (elimination).Low. Requires activation (e.g., SOCl₂, Ritter conditions) to react.
Hydrolytic Stability Good. Stable in ambient air/moisture for short periods.Poor. Rapidly hydrolyzes to alcohol in moist air.Excellent. Indefinitely stable under ambient conditions.
Atom Economy High. Cl (35.5 Da) is a lighter leaving group than Br (79.9 Da).Lower. Significant mass loss as waste (Bromide).Variable. Depends on activation reagent used.
Process Suitability Scalable. Balanced reactivity allows larger batch handling without runaway exotherms.Lab Scale. Difficult to handle on kilo-scale due to moisture sensitivity.Scalable. Best for long-term storage, but adds a synthetic step.

Expert Insight:

While the Bromo-analog offers faster kinetics for difficult couplings, its instability necessitates "make-and-use" protocols, increasing batch-to-batch variability. The Chloro-analog (3-Cl-DMA-Ad) sits in the "Goldilocks zone"—stable enough for commercial storage but reactive enough for direct nucleophilic substitution without harsh activators [1, 3].

Critical Quality Attributes (CQAs) & Benchmarks

To ensure downstream success, incoming batches of 3-Cl-DMA-Ad must meet the following "Gold Standard" specifications. These are derived from the unique chemistry of the adamantane cage.

Purity & Impurity Profile

Benchmark: >98.0% (HPLC, Area %) Critical Impurities to Monitor:

  • 1,3-Bis(dimethylamino)adamantane: Result of over-amination during synthesis. Hard to remove due to similar basicity.

    • Limit: <0.5%

  • 3-Hydroxy-1-dimethylaminoadamantane: Hydrolysis product.

    • Limit: <0.5%

  • 1,3-Dichloroadamantane: Unreacted starting material (if synthesis route is via 1,3-dichloro).

    • Limit: <0.1% (Genotoxic alert structure).

Stoichiometry (Counter-ion)

Benchmark: 95.0% – 102.0% (Argentometric Titration) The hydrochloride salt form is critical for preventing the "self-reaction" of the free amine with the chloride of a neighboring molecule (intermolecular polymerization).

  • Protocol: Dissolve in water/HNO₃; titrate with 0.1 N AgNO₃.

Solvation Profile

Benchmark:

  • Water (KF): <1.0% (Strict control required to prevent hydrolysis of the C-Cl bond).

  • Residual Solvents: Meets ICH Q3C limits (typically Methanol/Ethanol used in crystallization).

Experimental Protocols for Validation

Protocol A: Reverse-Phase HPLC for Purity Assessment

This method separates the polar hydrolysis products from the lipophilic chloro-compound.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (Buffer pH ~2.5).

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 210 nm (Adamantanes have weak UV absorbance; low wavelength is critical).

  • Sample Prep: Dissolve 10 mg in 10 mL Acetonitrile (Avoid water to prevent in-situ hydrolysis).

Protocol B: "Stress Test" for Batch Stability

To verify if a batch is "Process Ready" or "Degraded".

  • Dissolve 50 mg of sample in 1 mL D₂O (Deuterium Oxide).

  • Incubate at 25°C.

  • Monitor ¹H-NMR every 15 minutes for 1 hour.

  • Fail Criteria: Appearance of a new peak at ~3.8 ppm (corresponding to the CH -OH proton) > 2% within 1 hour indicates a highly unstable (likely amorphous or defective crystal) batch [3].

Visualizing the Quality Control Workflow

The following diagram illustrates the decision logic for accepting or rejecting a batch based on the defined CQAs.

QC_Workflow Start Incoming Batch (3-Cl-DMA-Ad HCl) Visual Visual Inspection (White Crystalline Solid) Start->Visual HPLC HPLC Purity Analysis (>98.0%?) Visual->HPLC Pass Decision_Fail BATCH REJECTED Quarantine / Reprocess Visual->Decision_Fail Fail (Colored/Wet) ImpurityCheck Specific Impurities (Hydrolysis <0.5%) HPLC->ImpurityCheck Pass HPLC->Decision_Fail Fail (<98%) Titration Chloride Content (95-102% Theoretical) ImpurityCheck->Titration Pass ImpurityCheck->Decision_Fail Fail (>Limits) Decision_Pass BATCH APPROVED Release for Synthesis Titration->Decision_Pass Pass Titration->Decision_Fail Fail

Figure 1: Step-wise Quality Control Decision Tree for (3-Chloro-1-adamantyl)dimethylamine HCl.

Mechanistic Pathway & Impurity Origins

Understanding how impurities form allows for proactive troubleshooting. The adamantyl cation is the central hub of reactivity.

Reaction_Pathway Start 1,3-Dichloroadamantane (Starting Material) Intermediate Mono-aminated Intermediate (Transient) Start->Intermediate + HN(Me)2 Product 3-Cl-DMA-Ad HCl (Target Product) Intermediate->Product Controlled pH/Temp Impurity1 1,3-Bis(dimethylamino) (Over-reaction Impurity) Intermediate->Impurity1 Excess Amine / High Temp Impurity2 3-Hydroxy-1-dimethylamino (Hydrolysis Impurity) Product->Impurity2 Moisture Ingress (Storage)

Figure 2: Synthesis pathway highlighting the origin of critical impurities.

References

  • Molinaro, C. et al. (2020). "Engineering the Synthesis of Vildagliptin: A Key DPP-4 Inhibitor." Journal of Organic Chemistry. (Context: Adamantane functionalization strategies).

  • LGC Standards. (2023). "Dimethylamine Hydrochloride Impurity Profiling." LGC Standards Data Sheet. (Context: General amine salt QC).

  • Klimochkin, Y. N. et al. (2018). "Synthesis of (3-Hydroxyadamantan-1-yl)methanols via Nitroxylation." Russian Journal of Organic Chemistry. (Context: Stability of 3-substituted adamantanes).

  • NIST Chemistry WebBook. "Adamantane, 1,3-dichloro- Spectra and Properties." (Context: Starting material properties).

  • PubChem. "3-Chloro-N,N-dimethylpropan-1-amine hydrochloride (Analogue Comparison)." (Context: General chloramine salt handling).

Disclaimer: This guide is for research and development purposes only. Always consult the specific Safety Data Sheet (SDS) before handling adamantane derivatives.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling (3-Chloro-1-adamantyl)dimethylamine hydrochloride

Topic: Personal protective equipment for handling (3-Chloro-1-adamantyl)dimethylamine hydrochloride Content Type: Technical Operational Guide Executive Safety Assessment (3-Chloro-1-adamantyl)dimethylamine hydrochloride...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal protective equipment for handling (3-Chloro-1-adamantyl)dimethylamine hydrochloride Content Type: Technical Operational Guide

Executive Safety Assessment

(3-Chloro-1-adamantyl)dimethylamine hydrochloride is a specialized adamantane derivative, typically utilized as an intermediate in the synthesis of antiviral or CNS-active pharmaceutical ingredients (APIs).

As a hydrochloride salt of a tertiary amine with a halogenated adamantane cage, this compound presents a specific dual-hazard profile:

  • Physicochemical Hazard: The hydrochloride salt form is hygroscopic .[1] Upon contact with mucous membranes (eyes, lungs), it can hydrolyze to release hydrochloric acid, causing immediate irritation or chemical burns.

  • Bioactive Potential: Adamantane derivatives often possess lipophilic properties allowing them to cross the blood-brain barrier. While acute toxicity data may be sparse for this specific intermediate, precautionary principle dictates handling it as a Potent Compound (OEB 3 equivalent) until specific toxicology proves otherwise.

Immediate Hazard Classification (GHS Analog):

  • H315: Causes skin irritation.[1][2][3]

  • H319: Causes serious eye irritation.[1][2][3][4][5]

  • H335: May cause respiratory irritation (Dust hazard).

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in solid (powder) form.

PPE CategoryStandard / MaterialTechnical Rationale
Respiratory N95 (Minimum) Preferred: P100/P3 Half-mask or PAPRAdamantane salts are often fine, electrostatic powders. N95 filters 95% of airborne particles; however, if the compound is bioactive, a P100 (99.97% efficiency) is required to prevent inhalation of micro-doses.
Hand Protection Nitrile (Double Gloved) Inner: 4 mil (0.10 mm) Outer: 5-8 mil (0.12-0.20 mm)Why Double Glove? The outer glove protects against gross contamination. The inner glove remains clean to prevent skin contact during doffing. Nitrile provides excellent resistance to the solid salt.
Eye Protection Chemical Goggles (Indirect Vent)Standard safety glasses allow fine dust to bypass side shields via air currents. Goggles seal the orbital area, preventing ocular hydrolysis of the salt.
Body Protection Tyvek® Lab Coat (Closed Front)Cotton lab coats trap dust in fibers, creating a secondary exposure source later. Tyvek sheds particles and is disposable.
Engineering Class II Biosafety Cabinet or Chemical Fume Hood Critical: Do not handle on an open bench. Face velocity must be maintained at 80–100 fpm.
Operational Protocol: Safe Handling Workflow

This protocol uses a Self-Validating System : each step includes a "Check" to ensure the previous step was successful before moving forward.

Phase A: Preparation (The "Clean" Zone)
  • Static Control: Adamantane derivatives are prone to static charge. Place an ionizing fan or polonium anti-static strip inside the weigh station.

    • Validation: Verify balance stability. Drifting numbers indicate static charge that will cause powder scattering.

  • Barrier Setup: Place a disposable absorbent mat (plastic side down) in the fume hood. This captures spills and simplifies cleanup.[5][6]

Phase B: Active Handling (The "Hot" Zone)
  • Donning: Put on inner gloves, then Tyvek coat, then outer gloves. Tape the outer glove cuff over the coat sleeve if handling large quantities (>50g).

  • Transfer:

    • Open the container only inside the hood.

    • Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination of the bulk container.

    • Technique: If the powder is clumpy (hygroscopic effect), do not crush it vigorously, as this aerosolizes particles. Gently break clumps against the vessel wall.

  • Solubilization (If applicable):

    • Add solvent slowly. Amine hydrochlorides can exhibit an exotherm (heat release) when dissolving in water or alcohols.

    • Validation: Touch the bottom of the vial (with gloved hand). If warm, pause until cool before capping.

Phase C: Decontamination & Doffing
  • Primary Decon: While still in the hood, wipe the exterior of the product container with a Kimwipe dampened with methanol or water (depending on solubility).

    • Reason: This removes invisible dust residues before you return the bottle to storage.

  • Doffing Sequence:

    • Remove outer gloves (turn inside out) -> Dispose in solid waste.

    • Remove goggles -> Wipe with alcohol -> Store.

    • Remove Lab Coat -> Hang in designated area or dispose.

    • Remove Inner Gloves -> Wash hands immediately with soap and cool water (warm water opens pores).

Visualization: Decision Logic & Workflow
Figure 1: PPE Selection Logic based on Operational Scale

PPE_Logic Start Start: Assess Operation Scale SmallScale < 100 mg (Analytical Standard) Start->SmallScale LargeScale > 100 mg (Synthesis/Prep) Start->LargeScale HighPotency Is Compound Potent? (Unknown Tox) Start->HighPotency DustRisk Hazard: Dust Generation SmallScale->DustRisk LargeScale->DustRisk SplashRisk Hazard: Splash/Aerosol LargeScale->SplashRisk Hood Engineering: Fume Hood (Sash @ 18 inches) DustRisk->Hood Standard Control SplashRisk->Hood PPE_Basic PPE: Nitrile Gloves + Safety Glasses + Lab Coat Hood->PPE_Basic Low Exposure Risk PPE_Advanced PPE: Double Nitrile + Goggles + Tyvek Sleeves Hood->PPE_Advanced High Exposure Risk GloveBox Engineering: Glove Box (Recommended) GloveBox->PPE_Basic Isolated HighPotency->GloveBox Yes (Conservative)

Caption: Logic flow for selecting appropriate engineering controls and PPE based on quantity and toxicity assumptions.

Figure 2: Waste Disposal Workflow

Waste_Stream Source Chemical Waste (3-Cl-Adamantyl-amine HCl) CheckHalogen Contains Halogen? (Chlorine) Source->CheckHalogen SolidWaste Solid Waste Stream CheckHalogen->SolidWaste If Powder/Solid LiquidWaste Liquid Waste Stream CheckHalogen->LiquidWaste If Dissolved Bin_Halo Halogenated Organic Waste Bin SolidWaste->Bin_Halo Segregate (Cl) LiquidWaste->Bin_Halo Segregate (Cl) Bin_Gen General Organic Waste Bin LiquidWaste->Bin_Gen DO NOT USE Disposal Disposal Bin_Halo->Disposal High Temp Incineration

Caption: Proper segregation logic. Due to the Chlorine atom, this must enter the Halogenated Waste stream to prevent formation of toxic byproducts during incineration.

Disposal & Emergency Response

Disposal Protocol:

  • Classification: This compound contains a Chlorine atom.[7] It must be classified as Halogenated Organic Waste .

  • Do Not Mix: Do not mix with strong oxidizers (e.g., nitric acid) in the waste container, as amine salts can form unstable N-chloro compounds or nitrosamines under specific conditions.

  • Container: Collect in High-Density Polyethylene (HDPE) or glass containers. Label clearly as "Halogenated Solid Toxic."

Emergency Spill Response:

  • Dry Spill: Do not sweep (creates dust). Cover with a damp paper towel to suppress dust, then scoop into a waste bag.

  • Exposure:

    • Eye Contact: Flush immediately for 15 minutes.[1] The HCl salt will lower the pH of the eye rapidly; speed is critical to prevent corneal opacity.

    • Skin Contact: Wash with soap and water.[1][2] Do not use alcohol/solvent, as this may increase transdermal absorption of the adamantane moiety.

References
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US).[8]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. OSHA 3404-11R.

  • PubChem. (n.d.). Compound Summary: Adamantane Derivatives Safety Profile. National Library of Medicine.

  • Sigma-Aldrich. (2022).[9] Safety Data Sheet: 3-Dimethylamino-1-propyl chloride hydrochloride (Analogous Amine Salt). [9]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(3-Chloro-1-adamantyl)dimethylamine hydrochloride
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
(3-Chloro-1-adamantyl)dimethylamine hydrochloride
© Copyright 2026 BenchChem. All Rights Reserved.